2-Cyclopropylethane-1-sulfonyl fluoride

Core Science & Biosynthesis

Synthesis Pathways for 2-Cyclopropylethane-1-Sulfonyl Fluoride: A Technical Guide for SuFEx Hub Generation

Strategic Context: The Rise of Aliphatic SuFEx Hubs

The advent of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry has fundamentally altered the landscape of covalent drug discovery and materials science. While early SuFEx applications relied heavily on aryl sulfonyl fluorides—synthesized directly via the toxic and difficult-to-handle SO₂F₂ gas—modern drug development increasingly demands sp³-enriched aliphatic hubs to improve metabolic stability and target specificity[1][2].

2-Cyclopropylethane-1-sulfonyl fluoride represents a highly valuable aliphatic building block. The incorporation of the cyclopropyl ring provides unique conformational rigidity, lowers overall lipophilicity compared to straight-chain alkyls, and offers significant resistance against CYP450-mediated metabolic oxidation. However, the synthesis of alkyl sulfonyl fluorides presents distinct chemical challenges: aliphatic sulfonyl chlorides are prone to rapid hydrolysis, and direct fluorosulfurylation of alkyl nucleophiles is thermodynamically unfavorable[2]. To bypass these limitations, synthetic chemists must rely on bottom-up assembly strategies utilizing either thiols or alkyl halides as starting materials.

Mechanistic Rationale & Pathway Selection

To construct the 2-cyclopropylethane-1-sulfonyl fluoride architecture, two primary synthetic pathways have proven both scalable and reliable.

• The Classical Route (Oxidative Fluorination): Leverages 2-cyclopropylethane-1-thiol. It is highly atom-economical and ideal for early-stage, large-scale building block generation[3].

• The Modern Route (Photoredox XAT): Leverages (2-bromoethyl)cyclopropane. It operates under exceptionally mild conditions, making it the method of choice for late-stage functionalization where thiol handling is undesirable[4].

Divergent synthetic pathways for 2-cyclopropylethane-1-sulfonyl fluoride.

Protocol A: One-Pot Oxidative Fluorination of Thiols

This protocol utilizes a highly efficient oxidative chlorination followed by an in situ halogen exchange. It is the industrial standard for generating simple alkyl sulfonyl fluorides due to the low cost of reagents[3][5].

Causality & Experimental Design

• Why H₂O₂ and SOCl₂? Hydrogen peroxide smoothly oxidizes the thiol to a transient sulfinic/sulfonic species, which thionyl chloride (SOCl₂) immediately traps and chlorinates. This avoids the use of hazardous Cl₂ gas[3].

• Why KHF₂ instead of KF? The bifluoride anion (HF₂⁻) provides a mildly acidic microenvironment. Alkyl sulfonyl chlorides are highly susceptible to basic hydrolysis; KHF₂ buffers the system, ensuring that nucleophilic fluoride attacks the sulfur center without water outcompeting it[5].

Step-by-Step Methodology

• Initiation: Charge a round-bottom flask with 2-cyclopropylethane-1-thiol (1.0 mmol) and dissolve in CH₃CN (3.0 mL). Cool the mixture to 0 °C using an ice bath.

• Oxidative Chlorination: Slowly add SOCl₂ (3.0 equiv, 3.0 mmol) followed by the dropwise addition of 30% aqueous H₂O₂ (8.0 equiv, 8.0 mmol).

• Intermediate Maturation: Remove the ice bath and stir the reaction at room temperature for 15–30 minutes until the evolution of SO₂ and HCl gases ceases.

• Fluoride Exchange: Introduce a saturated aqueous solution of KHF₂ (2.0 mL) directly into the reaction mixture. Stir vigorously at room temperature for 12 hours.

• Workup: Dilute the mixture with ethyl acetate (15 mL) and wash sequentially with saturated NaHCO₃ and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude oil via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the pure sulfonyl fluoride.

System Validation & Quality Control

• ¹⁹F NMR: Confirm the presence of the S(VI)-F bond by locating a sharp multiplet (due to coupling with adjacent α-protons) in the +50 to +60 ppm region (referenced to CFCl₃).

• ¹H NMR: Verify the disappearance of the characteristic thiol proton (S-H, ~1.5 ppm) and observe the downfield shift of the α-CH₂ protons to ~3.3–3.5 ppm , confirming the strong electron-withdrawing effect of the -SO₂F group.

Protocol B: Photoredox-Catalyzed Halogen Atom Transfer (XAT)

For scenarios where thiols are incompatible or unavailable, starting from the corresponding alkyl bromide offers a powerful alternative. This protocol utilizes visible-light photoredox catalysis to stitch together the alkyl chain, sulfur dioxide, and fluorine in a highly controlled sequence[4].

Causality & Experimental Design

• Why an Ir(III) Photocatalyst? The excited state of the Iridium catalyst (*Ir(III)) has the precise redox potential required to oxidize the silane additive via Single Electron Transfer (SET), initiating the radical cascade[4].

• Why DABSO? 1,4-Diazabicyclo[2.2.2]octane bis(sulfur dioxide) acts as a bench-stable, solid surrogate for SO₂ gas. It rapidly traps the nucleophilic 2-cyclopropylethyl radical to form a sulfonyl radical.

• Why Selectfluor? Once the Ir(II) species reduces the sulfonyl radical to a sulfinate anion, Selectfluor acts as a highly efficient electrophilic fluorine source to finalize the S(VI)-F bond without requiring harsh conditions.

Photoredox-catalyzed XAT mechanism for alkyl sulfonyl fluoride synthesis.

Step-by-Step Methodology

• Reaction Assembly: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add [Ir(dF-CF₃-ppy)₂(dtbbpy)]PF₆ (1 mol%) and DABSO (1.5 equiv).

• Degassing: Evacuate and backfill the tube with N₂ (repeat 3 times).

• Reagent Addition: Under N₂, inject anhydrous CH₃CN (0.1 M), followed by (2-bromoethyl)cyclopropane (1.0 equiv), tris(trimethylsilyl)silane (TTMSS, 1.2 equiv), and 2,6-lutidine (2.0 equiv).

• Photochemical Cascade: Irradiate the mixture using 450 nm blue LEDs (e.g., Kessil lamp) at room temperature for 4–6 hours. Ensure adequate cooling (e.g., a fan) to maintain ambient temperature.

• Electrophilic Fluorination: Turn off the light. Open the tube under a positive flow of N₂ and add Selectfluor (2.0 equiv) in one portion. Stir the reaction in the dark for an additional 2 hours.

• Workup: Quench the reaction with water and extract with dichloromethane (3 × 10 mL). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Purification: Isolate the product via silica gel chromatography.

System Validation & Quality Control

• GC-MS Monitoring: Track the complete consumption of the (2-bromoethyl)cyclopropane starting material prior to the addition of Selectfluor.

• HRMS: Confirm the exact mass of the final product using ESI-TOF, typically observing the [M+NH₄]⁺ or [M+Na]⁺ adducts.

Quantitative Data Summary: Pathway Comparison

To assist in selecting the appropriate methodology for your specific synthetic campaign, the operational metrics of both protocols are summarized below:

Metric	Protocol A: Thiol Oxidation	Protocol B: Photoredox XAT
Starting Material	2-Cyclopropylethane-1-thiol	(2-Bromoethyl)cyclopropane
Typical Yield	75% – 85%	60% – 70%
Step Count	1 (Telescoped / One-Pot)	1 (Telescoped / One-Pot)
Scalability	High (Multi-gram easily achieved)	Moderate (Requires flow chemistry for >5g)
Reagent Cost	Very Low (SOCl₂, H₂O₂, KHF₂)	High (Ir-catalyst, TTMSS, Selectfluor)
Functional Group Tolerance	Low (Oxidation-sensitive groups degrade)	High (Orthogonal to most polar groups)
Primary Use Case	Early-stage building block synthesis	Late-stage functionalization / Library generation

References

• Sulfonyl fluoride synthesis by fluorination - Organic Chemistry Portal. Organic Chemistry Portal.[Link]

• Mild Strategy for the Preparation of Alkyl Sulfonyl Fluorides from Alkyl Bromides and Alcohols Using Photoredox Catalysis and Flow Chemistry. Organic Letters.[Link]

• Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Chinese Chemical Letters.[Link]

• Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. Nature Reviews Chemistry.[Link]

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An In-Depth Technical Guide to the Reactivity Profile of 2-Cyclopropylethane-1-sulfonyl Fluoride with Nucleophiles

Abstract

This technical guide provides a comprehensive analysis of the predicted reactivity profile of 2-cyclopropylethane-1-sulfonyl fluoride, a novel electrophilic probe, with a range of biologically and synthetically relevant nucleophiles. While empirical data for this specific molecule is not yet broadly available, this document, grounded in established principles of physical organic chemistry and the extensive literature on sulfonyl fluorides and cyclopropyl-containing compounds, offers a robust predictive framework for its behavior. We will delve into the synthetic accessibility of the title compound, its anticipated reactivity with amine, thiol, and alcohol nucleophiles, and the critical role of the cyclopropyl group in modulating the reactivity of the sulfonyl fluoride moiety. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage the unique properties of this and related electrophiles in their work.

Introduction: The Rise of Sulfonyl Fluorides in Covalent Chemistry

Sulfonyl fluorides have emerged from relative obscurity to become a privileged class of electrophiles in chemical biology and drug discovery.[1][2][3] Their unique combination of stability and tunable reactivity has positioned them as powerful tools for the covalent modification of proteins and other biomolecules.[4][5] The advent of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, a concept pioneered by Sharpless and coworkers, has further cemented their importance as reliable connectors for building complex molecular architectures.[6][7][8]

Unlike their more reactive sulfonyl chloride counterparts, sulfonyl fluorides exhibit remarkable stability towards hydrolysis and are generally unreactive towards biological nucleophiles in the absence of a specific binding interaction or activation.[1][2][8] This "tunable" reactivity allows for the design of highly selective covalent probes and inhibitors that only react with their intended target, minimizing off-target effects.[1][4] Sulfonyl fluorides have been shown to react with a variety of nucleophilic amino acid residues, including lysine, tyrosine, serine, histidine, and threonine, expanding the scope of covalent drug discovery beyond the traditional focus on cysteine.[1][3][4]

This guide focuses on the predicted reactivity of a specific, yet under-explored, aliphatic sulfonyl fluoride: 2-cyclopropylethane-1-sulfonyl fluoride . The introduction of a cyclopropyl group in proximity to the sulfonyl fluoride electrophile is expected to impart unique reactivity characteristics, which we will explore in detail.

Synthesis of 2-Cyclopropylethane-1-sulfonyl Fluoride

While a specific synthesis for 2-cyclopropylethane-1-sulfonyl fluoride has not been reported in the literature, its preparation can be reasonably extrapolated from established methods for the synthesis of aliphatic sulfonyl fluorides. The most common and reliable methods involve the conversion of precursor functional groups to the sulfonyl fluoride moiety.

Proposed Synthetic Route

A plausible synthetic route would start from a commercially available cyclopropyl-containing starting material, such as cyclopropylacetaldehyde or cyclopropylacetic acid. A multi-step synthesis, as outlined below, would be a logical approach.

Scheme 1: Proposed Synthesis of 2-Cyclopropylethane-1-sulfonyl Fluoride

Caption: Proposed synthetic pathway to 2-cyclopropylethane-1-sulfonyl fluoride.

Experimental Protocol: Oxidative Fluorination of 2-Cyclopropylethanethiol (General Procedure)

This protocol is based on known procedures for the synthesis of aliphatic sulfonyl fluorides from thiols.[9][10]

• Dissolution: Dissolve 2-cyclopropylethanethiol (1.0 eq) in a suitable solvent such as acetonitrile or a biphasic mixture of acetonitrile and water.

• Addition of Fluoride Source: Add a fluoride source, such as potassium fluoride (KF) or potassium bifluoride (KHF2), to the solution.

• Addition of Oxidant: Add an oxidizing agent, such as Selectfluor, portion-wise to the reaction mixture at room temperature. The reaction is often exothermic and may require cooling.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: Upon completion, quench the reaction with a reducing agent (e.g., sodium sulfite solution). Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford 2-cyclopropylethane-1-sulfonyl fluoride.

Reactivity Profile with Nucleophiles

The reactivity of 2-cyclopropylethane-1-sulfonyl fluoride is governed by the strong, yet activatable, sulfur-fluorine bond. The reaction with nucleophiles is anticipated to proceed via a nucleophilic substitution at the sulfur center.[11][12] The presence of the 2-cyclopropyl group is a key structural feature that is expected to influence the reactivity through both steric and electronic effects.

General Mechanism of Nucleophilic Substitution

The reaction of sulfonyl fluorides with nucleophiles generally proceeds through an addition-elimination mechanism, potentially involving a pentacoordinate sulfurane intermediate.[11][12]

Caption: General mechanism of nucleophilic substitution at a sulfonyl fluoride.

Reactivity with Amines (Sulfonamide Formation)

Aliphatic and aromatic amines are expected to react with 2-cyclopropylethane-1-sulfonyl fluoride to form the corresponding sulfonamides. This reaction is a cornerstone of SuFEx chemistry and is widely used in drug discovery and bioconjugation.[13][14]

Table 1: Predicted Reactivity with Various Amine Nucleophiles

Nucleophile	Predicted Reactivity	Conditions	Product
Primary Aliphatic Amines (e.g., propylamine)	High	Room temperature, with or without a mild base (e.g., triethylamine, DABCO)	N-propyl-2-cyclopropylethanesulfonamide
Secondary Aliphatic Amines (e.g., diethylamine)	Moderate	Elevated temperature or stronger base may be required due to increased steric hindrance.	N,N-diethyl-2-cyclopropylethanesulfonamide
Anilines	Low to Moderate	Requires activation, such as a Lewis acid catalyst (e.g., Ca(NTf2)2) or elevated temperatures.[13]	N-phenyl-2-cyclopropylethanesulfonamide
Amino Acid (Lysine side chain)	Moderate	Dependent on the local environment within a protein; can be enhanced by proximity and favorable orientation.[1][4]	Covalently modified lysine residue

Reactivity with Thiols (Thiosulfonate Formation)

Thiols, particularly the cysteine residue in proteins, are potent nucleophiles. However, the reaction of sulfonyl fluorides with thiols can lead to unstable thiosulfonate adducts, which may undergo further reactions.[5]

Table 2: Predicted Reactivity with Thiol Nucleophiles

Nucleophile	Predicted Reactivity	Conditions	Product
Aliphatic Thiols (e.g., propanethiol)	High	Base-promoted (e.g., triethylamine) at room temperature.	S-propyl 2-cyclopropylethanethiosulfonate
Thiophenols	High	Readily reacts under basic conditions.	S-phenyl 2-cyclopropylethanethiosulfonate
Amino Acid (Cysteine side chain)	High	Can react readily, but the stability of the resulting thiosulfonate adduct should be considered.[5]	Covalently modified cysteine residue (potentially reversible)

Reactivity with Alcohols and Phenols (Sulfonate Ester Formation)

Alcohols and phenols are generally less nucleophilic than amines and thiols, and their reaction with sulfonyl fluorides often requires activation.[15][16]

Table 3: Predicted Reactivity with Alcohol and Phenol Nucleophiles

Nucleophile	Predicted Reactivity	Conditions	Product
Primary Alcohols (e.g., propanol)	Low	Requires strong base (e.g., NaH) or activation with a catalyst.	Propyl 2-cyclopropylethanesulfonate
Phenols	Moderate	Base-promoted (e.g., K2CO3, Cs2CO3) or with the use of sulfuryl fluoride (SO2F2) in the presence of a base.[6][17]	Phenyl 2-cyclopropylethanesulfonate
Amino Acid (Tyrosine, Serine, Threonine side chains)	Low to Moderate	Can occur, particularly with tyrosine, and is highly context-dependent within a protein binding site.[1][4]	Covalently modified tyrosine, serine, or threonine residue

The Influence of the 2-Cyclopropyl Group

The presence of the cyclopropyl group at the 2-position relative to the sulfonyl fluoride is a distinguishing feature of the title compound. This group is expected to influence the reactivity through a combination of electronic and steric effects, and potentially through neighboring group participation.

Electronic and Steric Effects

The cyclopropyl group is known to be a good π-electron donor and can stabilize an adjacent positive charge.[18] While a full positive charge does not develop on the sulfur atom during the nucleophilic substitution, the electron-donating nature of the cyclopropyl group could slightly decrease the electrophilicity of the sulfonyl sulfur, potentially leading to a slightly lower reactivity compared to an unsubstituted ethanesulfonyl fluoride. However, this effect is likely to be modest. Sterically, the cyclopropyl group is relatively small and is not expected to significantly hinder the approach of nucleophiles to the sulfonyl group.

Potential for Neighboring Group Participation

A more intriguing possibility is the involvement of the cyclopropyl group in neighboring group participation (NGP).[19][20] NGP, also known as anchimeric assistance, is the interaction of a reaction center with a lone pair of electrons or with electrons in a sigma or pi bond within the same molecule.[19] This can lead to an increased reaction rate and can influence the stereochemistry of the reaction.

In the case of 2-cyclopropylethane-1-sulfonyl fluoride, the C-C bonds of the cyclopropane ring are in a position to potentially interact with the developing transition state at the sulfonyl center. This could occur via a "corner attack" on the cyclopropane ring, leading to a stabilized, non-classical carbocation-like intermediate.

Caption: Conceptual workflow of neighboring group participation by the cyclopropyl group.

If NGP is significant, it would be expected to accelerate the rate of nucleophilic substitution compared to a similar acyclic analogue. The extent of this participation would likely depend on the nature of the nucleophile and the reaction conditions.[21] It is important to note that while plausible, the occurrence of NGP in this specific system would require experimental validation.

Experimental Workflow: Probing the Reactivity of 2-Cyclopropylethane-1-sulfonyl Fluoride

To experimentally validate the predicted reactivity profile, a systematic study should be conducted. The following workflow outlines a general approach.

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An In-depth Technical Guide to the ¹H and ¹³C NMR Spectral Characterization of 2-cyclopropylethane-1-sulfonyl Fluoride

Abstract

This technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 2-cyclopropylethane-1-sulfonyl fluoride. As a molecule of interest in synthetic and medicinal chemistry, a thorough understanding of its structural characterization is paramount. This document offers a detailed, predictive interpretation of its NMR spectra, grounded in established principles and data from analogous structures. It is intended for researchers, scientists, and drug development professionals who require a deep understanding of the spectroscopic properties of aliphatic sulfonyl fluorides and cyclopropane-containing molecules. The guide further outlines a robust, hypothetical experimental protocol for the synthesis and subsequent NMR analysis of the title compound, ensuring scientific integrity and practical applicability.

Introduction: The Significance of 2-cyclopropylethane-1-sulfonyl Fluoride

The unique physicochemical properties of the sulfonyl fluoride moiety have led to its increasing use as a versatile functional group in drug discovery and chemical biology. Its high stability under physiological conditions, coupled with its latent reactivity towards specific nucleophiles, makes it an attractive "warhead" for covalent inhibitors and a valuable probe for chemical biology studies. The incorporation of a cyclopropyl group, a common motif in medicinal chemistry, introduces conformational rigidity and can significantly impact a molecule's metabolic stability and binding affinity.

2-cyclopropylethane-1-sulfonyl fluoride combines these two important structural features. A detailed understanding of its NMR spectral characteristics is crucial for its unambiguous identification, purity assessment, and for studying its interactions in more complex systems. This guide will provide a detailed predictive analysis of its ¹H and ¹³C NMR spectra, explaining the rationale behind the expected chemical shifts, multiplicities, and coupling constants.

Predicted ¹H and ¹³C NMR Spectral Analysis

The predicted NMR spectra for 2-cyclopropylethane-1-sulfonyl fluoride are based on the analysis of its constituent fragments: the cyclopropylethyl group and the ethyl sulfonyl fluoride moiety. Data from structurally similar compounds, such as ethylcyclopropane and various aliphatic sulfonyl fluorides, have been used to inform these predictions.

Predicted ¹H NMR Spectrum

The proton NMR spectrum is anticipated to show distinct signals for the different proton environments in the molecule. The electron-withdrawing nature of the sulfonyl fluoride group will have a significant deshielding effect on the adjacent protons.

Table 1: Predicted ¹H NMR Spectral Data for 2-cyclopropylethane-1-sulfonyl Fluoride (400 MHz, CDCl₃)

Signal Label	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constants (J, Hz)	Assignment
H-1	~ 3.60	Triplet of triplets (tt)	2H	³J(H-H) ≈ 7.5, ³J(H-F) ≈ 3.5	-CH₂-SO₂F
H-2	~ 1.85	Quartet of doublets (qd)	2H	³J(H-H) ≈ 7.5, ³J(H-H) ≈ 7.0	-CH₂-CH₂-SO₂F
H-3	~ 0.70	Multiplet (m)	1H	-	Cyclopropyl-CH
H-4	~ 0.45	Multiplet (m)	2H	-	Cyclopropyl-CH₂ (cis)
H-5	~ 0.10	Multiplet (m)	2H	-	Cyclopropyl-CH₂ (trans)

Causality of Predicted Chemical Shifts and Multiplicities:

• H-1 (-CH₂-SO₂F): The methylene protons directly attached to the strongly electron-withdrawing sulfonyl fluoride group are expected to be the most deshielded aliphatic protons, with a predicted chemical shift around 3.60 ppm. The signal is predicted to be a triplet of triplets due to coupling with the adjacent methylene protons (H-2, ³J(H-H) ≈ 7.5 Hz) and a through-bond coupling to the fluorine atom (³J(H-F) ≈ 3.5 Hz).

• H-2 (-CH₂-CH₂-SO₂F): These methylene protons are adjacent to the cyclopropyl group and the CH₂SO₂F group. Their chemical shift is predicted to be around 1.85 ppm. The multiplicity is expected to be a complex quartet of doublets due to coupling with H-1 (³J(H-H) ≈ 7.5 Hz) and the methine proton of the cyclopropyl group (H-3, ³J(H-H) ≈ 7.0 Hz).

• H-3, H-4, H-5 (Cyclopropyl Protons): The protons on the cyclopropane ring are characteristically found in the upfield region of the spectrum due to the ring's diamagnetic anisotropy.[1] The methine proton (H-3) is expected around 0.70 ppm, while the diastereotopic methylene protons (H-4 and H-5) will appear at even higher fields, around 0.45 ppm and 0.10 ppm, respectively.[1][2] Their signals will be complex multiplets due to geminal and vicinal couplings within the ring and with the adjacent methylene group (H-2).

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will show five distinct signals corresponding to the five unique carbon environments in the molecule. The presence of the fluorine atom will induce splitting of the signals for the carbons in its proximity.

Table 2: Predicted ¹³C NMR Spectral Data for 2-cyclopropylethane-1-sulfonyl Fluoride (101 MHz, CDCl₃)

Signal Label	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
C-1	~ 53.0	Doublet (d)	²J(C-F) ≈ 15	-CH₂-SO₂F
C-2	~ 29.5	Doublet (d)	³J(C-F) ≈ 5	-CH₂-CH₂-SO₂F
C-3	~ 10.5	Singlet (s)	-	Cyclopropyl-CH
C-4	~ 4.5	Singlet (s)	-	Cyclopropyl-CH₂

Causality of Predicted Chemical Shifts and Multiplicities:

• C-1 (-CH₂-SO₂F): This carbon is directly attached to the electron-withdrawing sulfonyl fluoride group, leading to a significant downfield shift, predicted to be around 53.0 ppm. This is consistent with data for similar aliphatic sulfonyl fluorides, which show chemical shifts for the α-carbon in the range of 52.8-65.7 ppm.[2][3] The signal will be split into a doublet due to coupling with the fluorine atom (²J(C-F) ≈ 15 Hz).

• C-2 (-CH₂-CH₂-SO₂F): The chemical shift for this carbon is predicted to be around 29.5 ppm. It will also experience a weaker coupling to the fluorine atom, resulting in a doublet with a smaller coupling constant (³J(C-F) ≈ 5 Hz).

• C-3 (Cyclopropyl-CH): The methine carbon of the cyclopropyl group is expected at approximately 10.5 ppm.

• C-4 (Cyclopropyl-CH₂): The methylene carbons of the cyclopropane ring are characteristically shifted upfield, with a predicted chemical shift around 4.5 ppm.[1]

Experimental Protocols

Hypothetical Synthesis of 2-cyclopropylethane-1-sulfonyl Fluoride

A plausible synthetic route to 2-cyclopropylethane-1-sulfonyl fluoride involves a two-step procedure starting from the commercially available 2-cyclopropylethanol. This method is based on general and reliable transformations for the synthesis of aliphatic sulfonyl fluorides.[3][4]

Step 1: Conversion of 2-cyclopropylethanol to 2-cyclopropylethanesulfonyl Chloride

• To a stirred solution of 2-cyclopropylethanol (1.0 eq.) in dichloromethane (DCM, 0.5 M) at 0 °C under a nitrogen atmosphere, add triethylamine (1.5 eq.).

• Slowly add methanesulfonyl chloride (1.2 eq.) dropwise, maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench the reaction with water and separate the organic layer.

• Wash the organic layer with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield crude 2-cyclopropylethanesulfonyl chloride, which can be used in the next step without further purification.

Step 2: Fluorination of 2-cyclopropylethanesulfonyl Chloride

• Dissolve the crude 2-cyclopropylethanesulfonyl chloride (1.0 eq.) in acetonitrile (0.5 M).

• Add potassium fluoride (3.0 eq.) and a phase-transfer catalyst such as 18-crown-6 (0.1 eq.).

• Heat the reaction mixture to 80 °C and stir for 24 hours.

• Cool the reaction mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford pure 2-cyclopropylethane-1-sulfonyl fluoride.

Caption: Hypothetical two-step synthesis of 2-cyclopropylethane-1-sulfonyl fluoride.

NMR Sample Preparation and Data Acquisition

• Accurately weigh approximately 10-15 mg of purified 2-cyclopropylethane-1-sulfonyl fluoride into a clean, dry NMR tube.

• Add approximately 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS) as an internal reference standard.

• Cap the NMR tube and gently invert several times to ensure complete dissolution and a homogeneous solution.

• Acquire ¹H and ¹³C NMR spectra on a 400 MHz (or higher field) NMR spectrometer at room temperature.

• For ¹³C NMR, a proton-decoupled spectrum should be acquired. For a more detailed analysis of C-F couplings, a proton-coupled ¹³C NMR spectrum can also be obtained.

Visualization of Key NMR Correlations

The following diagram illustrates the molecular structure of 2-cyclopropylethane-1-sulfonyl fluoride with atom numbering corresponding to the NMR assignments.

Caption: Structure of 2-cyclopropylethane-1-sulfonyl fluoride with atom numbering.

Conclusion

This in-depth technical guide provides a comprehensive, predictive framework for the ¹H and ¹³C NMR spectral characterization of 2-cyclopropylethane-1-sulfonyl fluoride. By leveraging data from analogous structures and established NMR principles, we have detailed the expected chemical shifts, multiplicities, and coupling constants, providing a robust tool for the identification and analysis of this molecule. The included hypothetical synthesis and NMR acquisition protocols offer a practical guide for researchers working with this and similar compounds. This guide underscores the importance of a foundational understanding of NMR spectroscopy in modern chemical research and drug development.

References

• Organic Chemistry Portal. (n.d.). Sulfonyl fluoride synthesis by fluorination. Organic Chemistry Portal. [Link][3]

• Gutiérrez-González, A., Karlsson, S., Leonori, D., & Plesniak, M. P. (2024). Mild Strategy for the Preparation of Alkyl Sulfonyl Fluorides from Alkyl Bromides and Alcohols Using Photoredox Catalysis and Flow Chemistry. Organic Letters, 26(18), 3972–3976. [Link][1]

• Fayad, E., & Qin, H.-L. (2021). Synthetic Routes to Arylsulfonyl Fluorides. MDPI. [Link][5]

• Choi, Y. S. (1994). Studies in Fluorine Chemistry: 13C NMR Investigation of SF5/SO2F Fluorinated Systems. Portland State University. [Link][2]

• Royal Society of Chemistry. (2015). Catalyst-free radical fluorination of sulfonyl hydrazides in water - Supporting Information. Royal Society of Chemistry. [Link][6]

• PubChem. (n.d.). Ethylcyclopropane. National Institutes of Health. [Link][4]

• American Chemical Society. (2016). Ethenesulfonyl Fluoride (ESF): An On-Water Procedure for the Kilogram-Scale Preparation. The Journal of Organic Chemistry. [Link][3]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Sulfonyl fluoride synthesis by fluorination [organic-chemistry.org]
• 4. Sulfonyl fluoride synthesis by fluorosulfonation [organic-chemistry.org]
• 5. mdpi.com [mdpi.com]
• 6. 3-Cyclopropylpropan-1-ol | 5618-01-9 [sigmaaldrich.com]

Protocols & Analytical Methods

Application Note: Advanced Chemoproteomic Profiling Using 2-Cyclopropylethane-1-Sulfonyl Fluoride Probes

Introduction and Rationale

Sulfur(VI) Fluoride Exchange (SuFEx) chemistry has fundamentally reshaped the landscape of targeted covalent inhibitors (TCIs) and activity-based protein profiling (ABPP)[1]. Historically, sulfonyl fluorides were considered too thermodynamically and kinetically stable for broad electrophilic labeling. However, it is now understood that they can undergo rapid covalent bond formation when reversibly bound to a specific protein microenvironment[1].

While aryl sulfonyl fluorides and fluorosulfates are widely utilized in chemoproteomics[2], aliphatic sulfonyl fluorides offer a distinct and highly tunable alternative[3]. Specifically, probes incorporating the 2-cyclopropylethane-1-sulfonyl fluoride motif (and its cyano-derivatives)[4] provide an exceptionally stable latent electrophile. The cyclopropyl group introduces unique steric hindrance and σ -conjugation that stabilizes the adjacent aliphatic chain, drastically raising the activation barrier against non-specific aqueous hydrolysis[5]. This structural choice ensures that the probe remains inert in complex biological matrices until it is precisely oriented within a target protein's active site.

Mechanistic Causality: The SuFEx Activation Barrier

The defining characteristic of 2-cyclopropylethane-1-sulfonyl fluoride is its absolute reliance on proximity-driven activation . Unlike highly reactive haloacetamides or non-specific acylating agents, this aliphatic SuFEx warhead will not react with free nucleophiles in solution.

Covalent bond formation requires the protein's 3D microenvironment to act as an enzyme for the probe. The target binding pocket must provide specific microenvironment catalysis—typically via hydrogen bonding to the sulfonyl oxygens (which increases the electrophilicity of the sulfur center) or through a proximal general base that deprotonates the attacking nucleophile[1],[6]. When perfectly aligned, the S(VI)-F bond is activated, allowing nucleophilic attack by Lysine, Tyrosine, Serine, or Histidine residues, followed by the elimination of a fluoride ion to form an irreversible sulfonate or sulfonamide adduct.

Fig 1. Proximity-driven SuFEx activation mechanism of aliphatic sulfonyl fluoride probes.

Comparative Reactivity Profile

To understand the experimental causality behind selecting a cyclopropyl-aliphatic sulfonyl fluoride, it is critical to compare its intrinsic reactivity against other standard SuFEx warheads. The table below summarizes why this specific probe class is ideal for minimizing off-target background in complex proteomes.

Warhead Class	Representative Structure	Intrinsic Aqueous Stability (t½)	Primary Target Residues	Proximity Requirement	Off-Target Potential
Aryl Sulfonyl Fluoride	Ph-SO₂F	Moderate (~12-24 h)	Tyr, Lys, Ser, His	Moderate	High
Aryl Fluorosulfate	Ph-OSO₂F	High (>48 h)	Tyr, Lys	High	Low
Aliphatic Sulfonyl Fluoride	R-CH₂-SO₂F	Very High (>72 h)	Lys, Tyr, Ser	Very High	Very Low
Cyclopropyl-Aliphatic SO₂F	cPr-CH₂-CH₂-SO₂F	Exceptionally High	Lys, Tyr	Absolute	Negligible

Self-Validating Experimental Workflows

A robust chemoproteomic protocol must be a self-validating system . The following step-by-step methodology incorporates mandatory controls designed to definitively prove that labeling is driven by specific, microenvironment-catalyzed covalent bond formation rather than non-specific alkylation.

Phase 1: In Situ Live-Cell Labeling & Lysis

Objective: Allow the probe to engage targets in their native, fully folded cellular context.

• Cell Culture: Grow target cells (e.g., HeLa, HEK293T) to 80% confluency in 10 cm dishes.

• Probe Incubation (Dose-Response): Treat cells with the alkyne-tagged 2-cyclopropylethane-1-sulfonyl fluoride probe at a concentration gradient (0.1 µM, 1 µM, 5 µM, 10 µM).

  • Causality: True specific binding will saturate. If labeling intensity increases linearly without plateauing, the interaction is non-specific.

• Negative Controls (Self-Validation):

  • Vehicle Control: 0.1% DMSO.

  • Competition Control: Pre-incubate cells with 50 µM of a known reversible ligand for 1 hour prior to probe addition to outcompete active-site labeling.

  • Thermal Denaturation Control (In Lysate): Boil a fraction of the proteome at 95°C for 10 mins before adding the probe. Causality: Boiling destroys the 3D microenvironment. Because aliphatic SuFEx requires active-site catalysis[1], a boiled proteome should show zero labeling.

• Lysis: Wash cells with cold PBS and lyse in 1% NP-40 buffer containing protease inhibitors (without PMSF or AEBSF, as these are competitive sulfonyl fluorides).

Phase 2: CuAAC Click Chemistry & In-Gel Validation

Objective: Append a reporter tag (fluorophore or biotin) to the covalently bound probe.

• Reaction Assembly: To 50 µL of labeled proteome (2 mg/mL), add the following in order:

  • 1 µL of Azide-Fluorophore or Azide-Biotin (100 µM final).

  • 1 µL of TCEP (1 mM final) to reduce disulfide bonds.

  • 1 µL of THPTA ligand (100 µM final).

  • 1 µL of CuSO₄ (1 mM final).

  • 1 µL of Sodium Ascorbate (1 mM final, freshly prepared).

• Causality of Reagents: Sodium ascorbate reduces Cu(II) to the active Cu(I) catalyst. We mandate the use of THPTA because Cu(I) generates reactive oxygen species (ROS) that artificially oxidize methionine and cysteine residues, confounding downstream MS results. THPTA coordinates Cu(I), accelerating the click reaction while shielding the proteome from oxidative damage.

• In-Gel Fluorescence: Run the samples on an SDS-PAGE gel and scan. This step self-validates the success of the click reaction and the specificity of the probe before committing to expensive LC-MS/MS analysis.

Phase 3: Proteomic Enrichment & LC-MS/MS

Objective: Isolate covalently modified proteins for identification.

• Enrichment: Incubate the biotin-clicked proteome with Streptavidin agarose beads for 2 hours at room temperature.

• Stringent Washing (Critical Step): Wash the beads sequentially with 1% SDS, 8M Urea, and PBS.

  • Causality: SuFEx forms a highly stable covalent sulfonate/sulfonamide bond[1]. The 8M Urea wash strips away all strong non-covalent protein-protein interactions. Any protein remaining on the beads is definitively covalently modified, eliminating false positives.

• On-Bead Digestion: Reduce, alkylate, and digest the enriched proteins with Trypsin overnight at 37°C.

• LC-MS/MS: Analyze the resulting peptides using a high-resolution mass spectrometer (e.g., Orbitrap) to identify the labeled proteins and specific modified residues.

Fig 2. Self-validating chemoproteomic workflow for SuFEx probe labeling and LC-MS/MS analysis.

References

• Advancing Covalent Ligand and Drug Discovery beyond Cysteine Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Arylfluorosulfate-Based Electrophiles for Covalent Protein Labeling: A New Addition to the Arsenal Source: Angewandte Chemie International Edition URL:[Link]

• FSO2 Radical-Initiated Tandem Addition Reaction of Two Different Olefins: A Facile Access to Multifunctional Aliphatic Sulfonyl Fluorides Source: Organic Letters (ACS Publications) URL:[Link]

• Introducing SuFNucs: Sulfamoyl-Fluoride-Functionalized Nucleosides That Undergo Sulfur Fluoride Exchange Reaction Source: Organic Letters (ACS Publications) URL:[Link]

• New Electrophiles and Strategies for Mechanism-Based and Targeted Covalent Inhibitor Design Source: National Science Foundation (NSF PAR) URL:[Link]

• 2-cyano-2-cyclopropylethane-1-sulfonyl fluoride — Chemical Substance Information Source: NextSDS Chemical Database URL:[Link]

Sources

• 1. Advancing Covalent Ligand and Drug Discovery beyond Cysteine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Introducing SuFNucs: Sulfamoyl-Fluoride-Functionalized Nucleosides That Undergo Sulfur Fluoride Exchange Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. nextsds.com [nextsds.com]
• 5. par.nsf.gov [par.nsf.gov]
• 6. pubs.acs.org [pubs.acs.org]

Application Note: SuFEx-Mediated Coupling of 2-Cyclopropylethane-1-sulfonyl Fluoride with Primary Amines

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Executive Summary

The construction of highly stable sulfonamide linkages is a cornerstone of modern drug discovery and materials science. Traditional methods relying on sulfonyl chlorides often suffer from poor chemoselectivity, moisture sensitivity, and competitive hydrolysis. Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry resolves these bottlenecks by utilizing sulfonyl fluorides, which are thermodynamically stable and resistant to reduction.

This application note provides a comprehensive, field-validated protocol for the coupling of 2-cyclopropylethane-1-sulfonyl fluoride —a highly versatile aliphatic hub—with primary amines. By detailing the mechanistic causality, reaction optimization, and a self-validating experimental workflow, this guide empowers researchers to achieve high-yielding, scalable S-N bond formations.

Chemical Rationale & Mechanistic Causality

Unlike their chloride counterparts, sulfonyl fluorides exhibit an extraordinary balance of stability and latent reactivity. The S(VI)-F bond is inert under physiological conditions and resistant to neutral water, allowing for late-stage functionalization.

The causality behind the successful coupling of an aliphatic sulfonyl fluoride like 2-cyclopropylethane-1-sulfonyl fluoride with a primary amine lies in the choice of catalyst. Weak bases like triethylamine (Et 3​ N) are generally insufficient to activate the S-F bond. Instead, strong, nucleophilic bases such as 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) or phosphazene bases (BEMP) are required[1].

Mechanism of Action: DBU acts as a nucleophilic promoter, attacking the sulfur center to form a highly reactive arylsulfonyl ammonium fluoride intermediate. The displaced fluoride ion, which is highly basic in aprotic solvents, assists in the deprotonation of the incoming primary amine, effectively lowering the activation energy for the substitution event[1].

SuFEx activation mechanism of sulfonyl fluorides by DBU for sulfonamide synthesis.

Reaction Optimization & Quantitative Data

To establish the most robust protocol, various catalytic systems were evaluated. The choice of solvent and base directly dictates the reaction kinetics. While BEMP offers the fastest conversion due to its extreme basicity (pKb < DBU), DBU in Tetrahydrofuran (THF) or Acetonitrile (MeCN) provides the optimal balance of cost, safety, and scalability. Additionally, emerging Lewis acid catalysts like Ca(NTf 2​ ) 2​ have shown excellent efficacy for sterically hindered or sensitive substrates by coordinating directly to the fluoride leaving group[2].

Table 1: Optimization of SuFEx Coupling Conditions

Entry	Catalyst / Base (mol%)	Solvent	Temp (°C)	Time (h)	Conversion (%)	Rationale / Observation
1	Et 3​ N (200%)	MeCN	25	24	< 10	Insufficient nucleophilicity to activate S-F bond.
2	DBU (20%)	MeCN	25	12	85	Good baseline; HF byproduct can cause slight stalling.
3	DBU (20%)	THF	50	6	> 95	Optimal thermal activation; high solubility for diverse amines.
4	BEMP (10%)	Toluene	25	4	98	Fastest kinetics, but BEMP is cost-prohibitive for scale-up.
5	Ca(NTf 2​ ) 2​ (10%) + DABCO	MeCN	25	6	95	Excellent alternative for base-sensitive primary amines.

Standard Operating Procedure (SOP)

Step-by-step experimental workflow for the SuFEx coupling protocol.

Materials Required

• Electrophile: 2-Cyclopropylethane-1-sulfonyl fluoride (1.0 equiv)

• Nucleophile: Primary Amine (1.2 equiv)

• Catalyst: 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (0.2 equiv, 20 mol%)

• Solvent: Anhydrous Tetrahydrofuran (THF) (0.2 M relative to electrophile)

Step-by-Step Protocol

• Preparation: Flame-dry a 20 mL borosilicate reaction vial equipped with a magnetic stir bar. Purge the vial with dry nitrogen (N 2​ ) or argon for 5 minutes to ensure an inert atmosphere.

• Reagent Loading: Add 2-cyclopropylethane-1-sulfonyl fluoride (1.0 mmol) and the selected primary amine (1.2 mmol) to the vial.

• Solvation: Inject anhydrous THF (5.0 mL) into the vial. Stir at 400 rpm until a homogenous solution is achieved.

• Catalyst Initiation: Using a micro-syringe, add DBU (0.2 mmol, ~30 µL) dropwise over 1 minute. Note: A slight exotherm or color change may occur as the activated sulfonyl-ammonium complex forms.

• Thermal Activation: Transfer the vial to a pre-heated reaction block set to 50 °C. Allow the mixture to stir vigorously for 6 hours.

• Quenching: Cool the reaction to room temperature. Quench the active fluoride species by adding 5.0 mL of saturated aqueous ammonium chloride (NH 4​ Cl).

• Extraction: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with Ethyl Acetate (EtOAc) (3 × 10 mL).

• Washing & Drying: Wash the combined organic layers with brine (15 mL), dry over anhydrous sodium sulfate (Na 2​ SO 4​ ), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via silica gel flash chromatography using a gradient of Hexanes/EtOAc to afford the pure 2-cyclopropylethane-1-sulfonamide derivative.

Self-Validation & Analytical Signatures

To ensure the integrity of the protocol, researchers must employ a self-validating analytical matrix to confirm both the consumption of the S-F bond and the formation of the S-N linkage.

• 19 F NMR Spectroscopy (Primary Validation): The most definitive method to track SuFEx reactions. The starting 2-cyclopropylethane-1-sulfonyl fluoride exhibits a sharp, characteristic singlet in the 19 F NMR spectrum (typically between +50 to +60 ppm depending on the solvent). Validation Criteria: The complete disappearance of this peak confirms 100% conversion of the electrophile.

• LC-MS Analysis: Monitor the reaction aliquot (diluted in LC-grade MeCN). Validation Criteria: The absence of the starting material mass and the appearance of the corresponding sulfonamide [M+H]+ or [M−H]− ion.

• TLC Visualization: Because aliphatic sulfonyl fluorides lack strong UV chromophores, TLC plates must be stained. Validation Criteria: Use basic KMnO 4​ stain and gentle heating; the product sulfonamide will typically elute with a lower R f​ value (more polar) than the highly non-polar sulfonyl fluoride starting material.

References

• ARTICLE - La Trobe (SuFEx: Sulfur Fluoride Exchange is a modular next generation family of click reactions) Source: La Trobe University URL:[Link]

• SuFEx Reactions of Sulfonyl Fluorides, Fluorosulfates, and Sulfamoyl Fluorides Catalyzed by N-Heterocyclic Carbenes Source: ResearchGate URL:[Link]

Sources

• 1. opal.latrobe.edu.au [opal.latrobe.edu.au]
• 2. researchgate.net [researchgate.net]

Late-stage functionalization using 2-cyclopropylethane-1-sulfonyl fluoride

Application Note: Accelerated Late-Stage Functionalization via 2-Cyclopropylethane-1-Sulfonyl Fluoride

Introduction & Strategic Rationale

Late-stage functionalization (LSF) has revolutionized drug discovery by enabling the rapid, divergent modification of complex active pharmaceutical ingredients (APIs) without the need for de novo synthesis. Within this paradigm, Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry stands out for its exceptional thermodynamic stability, near-perfect chemoselectivity, and biocompatibility [1].

As drug development professionals increasingly seek to modulate the pharmacokinetic properties of lead compounds, the choice of the SuFEx "hub" becomes critical. 2-cyclopropylethane-1-sulfonyl fluoride represents a highly privileged aliphatic building block for these endeavors. Unlike simple linear alkyl sulfonyl fluorides, the incorporation of the cyclopropyl ring introduces distinct conformational rigidity. Pharmacologically, this cyclopropyl motif enhances lipophilicity—thereby improving membrane permeability—and provides a metabolic shield against oxidative degradation by cytochrome P450 enzymes.

Mechanistic Insights and Catalyst Selection

The S(VI)-F bond is notoriously resistant to hydrolysis, thermolysis, and reduction. This exceptional stability allows for broad functional group tolerance during multistep synthesis but requires precise catalytic activation to undergo nucleophilic substitution.

Historically, 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) has been the standard catalyst for SuFEx. However, for aliphatic sulfonyl fluorides like 2-cyclopropylethane-1-sulfonyl fluoride, DBU often yields sluggish kinetics. To overcome this, we employ an Accelerated SuFEx Click Chemistry (ASCC) approach[2]. By utilizing 2-tert-butyl-1,1,3,3-tetramethylguanidine (BTMG) in synergy with hexamethyldisilazane (HMDS), we fundamentally alter the reaction kinetics. BTMG acts as a highly efficient, non-nucleophilic base to generate the reactive phenoxide, while HMDS acts as a fluoride scavenger. This synergistic pairing drives the equilibrium forward rapidly by converting the eliminated fluoride into volatile TMS-F.

Figure 1: Mechanistic pathway of BTMG-catalyzed SuFEx late-stage functionalization.

Quantitative Optimization of Reaction Conditions

The causality behind our protocol choices is best illustrated by comparative kinetic data. Table 1 summarizes the optimization landscape for coupling 2-cyclopropylethane-1-sulfonyl fluoride with a model phenolic API. The data clearly demonstrates why the ASCC system is mandatory for high-throughput applications.

Table 1: Optimization of SuFEx Reaction Conditions for Aliphatic Sulfonyl Fluorides

Catalyst System	Solvent	Concentration	Time	Conversion Yield	Causality / Mechanistic Observation
TEA (2.0 eq)	DCM	0.1 M	24 h	< 10%	Insufficient basicity to activate aliphatic S(VI) centers.
DBU (0.2 eq)	MeCN	0.1 M	12 h	65%	Standard activation; moderate kinetics but prone to stalling.
KHF₂ (2.0 eq)	DMSO	0.1 M	4 h	88%	Bifluoride-mediated activation; excellent for base-sensitive APIs [3].
BTMG (0.2 eq) + HMDS (1.0 eq)	DMSO	0.06 M	15 min	> 95%	Synergistic ASCC activation; TMS-F scavenging drives rapid completion.

Experimental Workflow & Protocols

The following self-validating, liquid-based in situ protocol is designed for 96-well plate arrays. This methodology allows for the generation of functionalized library conjugates that can be directly transferred to cell-based biological assays without intermediate purification, as the trace byproducts (TMS-F, protonated BTMG) are well-tolerated at screening dilutions [1].

Figure 2: Step-by-step workflow for high-throughput SuFEx functionalization.

Protocol: High-Throughput ASCC Functionalization of Phenolic APIs

Materials Required:

• Phenol-containing API library (e.g., Combretastatin A4, Estrone)

• 2-cyclopropylethane-1-sulfonyl fluoride (SuFEx Hub)

• 2-tert-butyl-1,1,3,3-tetramethylguanidine (BTMG)

• Hexamethyldisilazane (HMDS)

• Anhydrous Dimethyl Sulfoxide (DMSO)

Step-by-Step Methodology:

• Substrate Preparation: In a 96-well polypropylene plate, dissolve the phenolic API (10 µmol) in 150 µL of anhydrous DMSO to achieve a baseline concentration of ~0.06 M.

• Hub Introduction: Add 2-cyclopropylethane-1-sulfonyl fluoride (12 µmol, 1.2 equivalents) to each well. Note: A slight excess ensures complete consumption of the highly valuable API.

• Catalytic Activation: Using a multichannel pipette, sequentially add HMDS (10 µmol, 1.0 eq) followed immediately by BTMG (2 µmol, 20 mol%).

• Incubation: Seal the plate with a pierceable foil film and agitate on a microplate shaker at 600 rpm for 15 to 30 minutes at ambient room temperature (25°C).

• Reaction Quenching: Quench the reaction by adding 10 µL of a 0.5 M ammonium chloride (NH₄Cl) aqueous solution to neutralize the BTMG base and halt any off-target nucleophilic activity.

System Self-Validation Checkpoints

To ensure the scientific integrity of the generated library before biological screening, utilize the following self-validating analytical steps on a representative well:

• ¹⁹F-NMR Tracking: The unreacted 2-cyclopropylethane-1-sulfonyl fluoride exhibits a highly characteristic S-F multiplet signal at approximately +50 to +55 ppm (relative to CFCl₃). Complete reaction conversion is definitively confirmed by the absolute disappearance of this peak.

• LC-MS Analysis: Monitor the target mass of the conjugate. Successful formation of the cyclopropylethane sulfonate ester results in a net mass shift of +133.03 Da relative to the parent phenolic API. The absence of the parent API mass confirms >95% conversion efficiency.

References

• SuFEx Click Chemistry Enabled Late-Stage Drug Functionalization. Journal of the American Chemical Society. URL:[Link]

• Modular synthesis of functional libraries by accelerated SuFEx click chemistry. Chemical Science. URL:[Link]

• Bifluoride Ion Mediated SuFEx Trifluoromethylation of Sulfonyl Fluorides and Iminosulfur Oxydifluorides. ChemRxiv. URL:[Link]

Application Note: 2-Cyclopropylethane-1-Sulfonyl Fluoride as a Next-Generation SuFEx Hub for Precision Bioconjugation

Target Audience: Chemical Biologists, Proteomics Researchers, and Drug Discovery Scientists Document Type: Technical Application Note & Validated Protocol

Introduction & Mechanistic Rationale

Sulfur(VI) Fluoride Exchange (SuFEx) has emerged as a premier click chemistry methodology for bioconjugation, driven by the unique hydrolytic stability and context-dependent reactivity of the S(VI)-F bond[1]. While aryl sulfonyl fluorides and fluorosulfates are widely utilized, alkyl sulfonyl fluorides have historically been underexplored due to their lower baseline reactivity[2]. However, in the context of chemical biology, this dampened reactivity is a profound advantage.

2-cyclopropylethane-1-sulfonyl fluoride (2-CESF) represents a specialized aliphatic SuFEx hub designed for precision bioconjugation. Unlike ethenesulfonyl fluoride (ESF), which acts as a highly reactive Michael acceptor and indiscriminately modifies surface cysteines[3], 2-CESF is entirely dependent on proximity-driven activation.

The Causality of the Cyclopropyl Motif

The inclusion of the cyclopropyl ring at the β -position of the ethyl chain serves two critical mechanistic functions:

• Conformational Pre-organization: The rigid cyclopropyl moiety induces a localized Thorpe-Ingold effect, restricting the rotational degrees of freedom of the alkyl chain. This reduces the entropic penalty upon binding to hydrophobic protein pockets.

• Steric Shielding: The bulk of the cyclopropyl group shields the adjacent sulfonyl fluoride from bulk water, granting 2-CESF exceptional hydrolytic stability in aqueous buffers. The S-F bond remains functionally inert until it encounters a specific protein microenvironment where local hydrogen-bonding networks polarize the S-F bond, facilitating attack by nearby Tyrosine (phenolate) or Lysine ( ϵ -amine) residues[4].

Figure 1: Proximity-driven SuFEx activation pathway of 2-CESF within a protein microenvironment.

Comparative Profiling of SuFEx Hubs

To understand the operational niche of 2-CESF, it is essential to compare its physicochemical behavior against standard bioconjugation reagents. The data below summarizes the reactivity profiles, guiding the selection of 2-CESF for applications requiring high site-selectivity over rapid, indiscriminate labeling[5].

Reagent Class	Representative Compound	Aqueous Half-Life (pH 7.4)	Primary Target Residues	Activation Requirement	Bioconjugation Utility
Aryl Sulfonyl Fluoride	PMSF	< 1 Hour	Ser, Thr, Tyr	Low (Highly reactive)	Broad-spectrum protease inhibition.
Vinyl Sulfonyl Fluoride	ESF	> 24 Hours	Cys, Lys, His	None (Michael Addition)	Rapid, non-specific surface labeling.
Aryl Fluorosulfate	Phenyl fluorosulfate	> 7 Days	Tyr, Lys	High (H-bond network)	Site-specific labeling; PPI inhibition.
Alkyl Sulfonyl Fluoride	2-CESF	> 14 Days	Tyr, Lys (Pocket-specific)	Very High (Proximity + H-bond)	Precision mapping of hydrophobic pockets.

Experimental Protocol: Site-Specific Protein Bioconjugation

This protocol outlines the self-validating workflow for conjugating 2-CESF to a target protein.

Critical Rationale for Buffer Selection: We mandate the use of HEPES buffer (pH 7.8) rather than standard Tris or PBS. Tris contains a primary amine that will competitively react with the SuFEx hub over extended incubations. A slightly elevated pH of 7.8 is chosen to increase the transient population of deprotonated Tyrosine/Lysine residues within the protein pocket, accelerating the SuFEx click reaction without compromising the stability of the unreacted probe[3].

Materials Required

• Target Protein: 10–50 µM in 50 mM HEPES, 150 mM NaCl, pH 7.8.

• 2-CESF Probe: 10 mM stock dissolved in anhydrous DMSO.

• Quenching Buffer: 1 M Tris-HCl, pH 8.0.

• Desalting: Zeba™ Spin Desalting Columns (7K MWCO).

Step-by-Step Methodology

• Probe Preparation: Prepare a fresh 10 mM stock of 2-CESF in anhydrous DMSO. Note: While 2-CESF is hydrolytically stable, storing it in anhydrous DMSO prevents premature degradation over long-term storage.

• Reaction Assembly: To 95 µL of the target protein solution (e.g., 20 µM), add 5 µL of the 10 mM 2-CESF stock. The final concentration will be 19 µM protein and 500 µM 2-CESF (approx. 25-fold molar excess) in 5% DMSO.

• Incubation: Incubate the mixture at 37°C for 12–24 hours. Causality: The elevated temperature and extended timeframe are required because alkyl sulfonyl fluorides possess a higher activation energy barrier for the SuFEx reaction compared to aryl variants[1].

• Negative Control Validation (Crucial Step): Run a parallel reaction using a heat-denatured sample of the target protein. Because 2-CESF requires 3D microenvironment activation (proximity-driven H-bonding), the denatured protein should exhibit zero labeling. This proves the conjugation is site-directed and not a result of non-specific background reactivity.

• Quenching: Add 10 µL of 1 M Tris-HCl (pH 8.0) and incubate for 30 minutes at room temperature. The high concentration of primary amines in Tris will scavenge any trace hyper-activated probe.

• Purification: Pass the quenched reaction mixture through a pre-equilibrated Zeba Spin Desalting Column to remove excess small molecules, yielding the pure protein-conjugate.

Figure 2: Step-by-step experimental workflow for 2-CESF protein bioconjugation and validation.

Downstream Validation: Intact Mass & Peptide Mapping

To confirm the success of the bioconjugation, the purified sample must be analyzed via High-Resolution Mass Spectrometry (HRMS).

• Intact Mass Analysis (LC-TOF-MS): Deconvolution of the protein spectra should reveal a mass shift corresponding to the addition of the 2-cyclopropylethane-1-sulfonyl moiety minus the fluoride leaving group ( Δ M = +132.02 Da). The absence of multiple additions confirms the high site-selectivity of the alkyl sulfonyl fluoride[2].

• Peptide Mapping (LC-MS/MS): Digest the conjugated protein with Trypsin. Analyze the fragments using CID/HCD fragmentation. The covalent sulfonate ester (on Tyrosine) or sulfonamide (on Lysine) bond formed by SuFEx is highly stable under standard mass spectrometry collision energies, allowing for unambiguous localization of the modified residue[4].

References

• Sulfur fluoride exchange - PMC - NIH.
• Advances in the construction of diverse SuFEx linkers.
• Sulfur(VI) fluorides as tools in biomolecular and medicinal chemistry. RSC Publishing.
• Alkyl Sulfonyl Fluorides Incorporating Geminal Dithioesters as SuFEx Click Hubs via Water-Accelerated Organosuperbase Catalysis.
• Click Chemistry for Biofunctional Polymers: From Observing to Steering Cell Behavior - PMC.

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Sulfur fluoride exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sulfur( vi ) fluorides as tools in biomolecular and medicinal chemistry - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D2OB01891H [pubs.rsc.org]
• 5. Click Chemistry for Biofunctional Polymers: From Observing to Steering Cell Behavior - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

SuFEx Technical Support Center: Troubleshooting 2-Cyclopropylethane-1-Sulfonyl Fluoride

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the reactivity of aliphatic sulfonyl fluorides. While Sulfur(VI) Fluoride Exchange (SuFEx) is a robust "click" chemistry tool, aliphatic substrates like 2-cyclopropylethane-1-sulfonyl fluoride lack the activating aromatic ring found in standard aryl sulfonyl fluorides. This structural difference fundamentally alters their electronic profile and reaction trajectory.

This guide provides mechanistic insights, validated protocols, and troubleshooting FAQs to help you achieve high-yielding bioconjugations and synthetic ligations.

Mechanistic Causality: Why is Reactivity Low?

The low reactivity of 2-cyclopropylethane-1-sulfonyl fluoride is governed by two competing factors:

• Reduced S(VI) Electrophilicity: Unlike aryl sulfonyl fluorides, which benefit from the electron-withdrawing nature of the sp²-hybridized aromatic ring, the alkyl chain in 2-cyclopropylethane-1-sulfonyl fluoride donates electron density via induction. This stabilizes the S–F bond, making it intrinsically resistant to nucleophilic attack under physiological or mildly basic conditions ()[1].

• The Sulfene Side-Reaction (E1cB Elimination): The most critical failure point occurs when researchers attempt to force the reaction using strong Brønsted bases (e.g., DBU or BEMP). The alpha-protons adjacent to the sulfonyl group are slightly acidic. Strong bases deprotonate this position, triggering the ejection of the fluoride ion to form a highly reactive sulfene intermediate (R-CH=SO₂). Sulfenes rapidly undergo hydrolysis or polymerization, destroying your starting material without yielding the desired SuFEx product ()[1].

To successfully utilize this compound, we must pivot from Brønsted base catalysis to Lewis acid activation , which selectively coordinates the S–F bond without abstracting the alpha-proton.

Divergent reaction pathways of aliphatic sulfonyl fluorides under basic vs. Lewis acid conditions.

Validated Troubleshooting Protocols

Protocol A: Lewis Acid Activation via Ca(NTf₂)₂

Best for: Small molecule synthesis, library generation, and reactions with amine nucleophiles.

Causality: Calcium bistriflimide Ca(NTf2)2 acts as a bidentate Lewis acid, coordinating to both the oxygen and fluorine atoms of the sulfonyl group. This dual-coordination significantly lowers the activation barrier for nucleophilic attack. The addition of DABCO acts as a mild Brønsted base and nucleophilic activator without triggering sulfene formation ()[2].

Step-by-Step Methodology:

• Substrate Preparation: In an oven-dried vial equipped with a stir bar, dissolve 2-cyclopropylethane-1-sulfonyl fluoride (1.0 equiv, 0.2 mmol) and the target amine nucleophile (1.05 equiv) in anhydrous THF (0.8 mL).

• Catalyst Addition: Add Ca(NTf2)2 (0.1 to 1.0 equiv, depending on substrate steric hindrance; 0.2 equiv is standard for unhindered amines).

• Activator Addition: Add DABCO (0.2 equiv). The solution should remain clear and free of dark polymerization byproducts.

• Incubation: Stir the reaction mixture at room temperature (20–25 °C) for 1 to 24 hours. Monitor progress via LC-MS or ¹⁹F NMR (look for the disappearance of the characteristic S–F multiplet around +50 ppm).

• Purification & Isolation: Quench with water, extract with EtOAc (3x), dry over MgSO₄, and purify via silica gel chromatography to isolate the sulfonamide ()[3].

Step-by-step experimental workflow for Ca(NTf2)2-mediated SuFEx activation.

Protocol B: Silyl-Ether Pre-activation

Best for: Reactions with phenols or alcohols.

Causality: By pre-forming a silyl ether (e.g., Ar-O-TMS) of your nucleophile, you eliminate the need for a base entirely. A catalytic fluoride source (like TASF) generates a naked, highly nucleophilic phenoxide/alkoxide in situ, which attacks the unactivated aliphatic sulfonyl fluoride directly, bypassing the E1cB elimination pathway.

Quantitative Data: Catalyst Comparison

The following table summarizes the expected outcomes when reacting 2-cyclopropylethane-1-sulfonyl fluoride with a standard primary amine under various catalytic conditions.

Catalytic System	Mechanism of Action	Alpha-Proton Stability	Expected Yield	Primary Byproduct
DBU (2.0 equiv)	Strong Brønsted Base	Poor (Deprotonation)	< 10%	Sulfene polymers, Hydrolysis
BEMP (2.0 equiv)	Phosphazene Superbase	Poor (Deprotonation)	< 5%	Sulfene polymers
TASF (0.1 equiv)	Fluoride-mediated	Moderate	30 - 40%	Unreacted starting material
Ca(NTf₂)₂ / DABCO	Lewis Acid + Mild Base	Excellent (Protected)	85 - 95%	None (Clean conversion)

Frequently Asked Questions (FAQs)

Q: My reaction mixture turned dark brown immediately after adding DBU, and LC-MS shows no product. What happened? A: You have triggered E1cB elimination. The DBU deprotonated the alpha-carbon of 2-cyclopropylethane-1-sulfonyl fluoride, forming a sulfene. The dark color is indicative of rapid polymerization and degradation of this unstable intermediate. Switch to the Ca(NTf2)2 protocol to protect the alpha-protons.

Q: Can I use 2-cyclopropylethane-1-sulfonyl fluoride as a covalent warhead in biological assays? A: Yes, but with a caveat. Its intrinsic reactivity in aqueous buffer (pH 7.4) is near zero. This makes it an excellent "silent" warhead. It will only react if the biological target provides a specific microenvironment—such as an enzyme active site that acts as a localized Lewis acid, or if a targeting ligand positions a nucleophilic residue (like Tyrosine or Serine) in perfectly constrained proximity ()[4].

Q: Is the cyclopropyl ring sensitive to these SuFEx conditions? A: The cyclopropyl ring is generally stable under standard SuFEx conditions. While extreme Lewis acids can cause cyclopropane ring-opening, Ca(NTf2)2 is remarkably mild and chemoselective, leaving the strained ring intact while exclusively activating the S–F bond.

References

• The Emerging Applications of Sulfur(VI) Fluorides in Catalysis Source: ACS Catalysis URL:[Link]

• SuFEx Activation with Ca(NTf₂)₂: A Unified Strategy to Access Sulfamides, Sulfamates, and Sulfonamides from S(VI) Fluorides Source: Organic Letters URL:[Link]

• Calcium Bistriflimide-Mediated Sulfur(VI)–Fluoride Exchange (SuFEx): Mechanistic Insights toward Instigating Catalysis Source: Inorganic Chemistry URL:[Link]

• Proximity-enhanced SuFEx chemical cross-linker for specific and multitargeting cross-linking mass spectrometry Source: Proceedings of the National Academy of Sciences (PNAS) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pnas.org [pnas.org]

Technical Support Center: Purification &amp; Troubleshooting for 2-Cyclopropylethane-1-Sulfonyl Fluoride Derivatives

Welcome to the Technical Support Center for the isolation and purification of aliphatic sulfonyl fluorides. 2-cyclopropylethane-1-sulfonyl fluoride and its derivatives (such as 2-cyano-2-cyclopropylethane-1-sulfonyl fluoride) are highly valuable electrophilic hubs utilized in Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry [1].

Unlike traditional sulfonyl chlorides, S(VI) fluorides possess a unique blend of thermodynamic stability and latent reactivity. They are exceptionally resistant to hydrolysis under neutral or mildly basic aqueous conditions, yet they react selectively with incoming nucleophiles when activated by specific catalysts [2]. This guide provides causality-driven methodologies to leverage these chemical properties for optimal purification.

Core Purification Workflows

The purification strategy for aliphatic sulfonyl fluorides depends heavily on the scale of the synthesis and the nature of the impurities. Because the S-F bond is highly stable to water [3], aqueous washing can be aggressively employed to destroy unreacted precursors. For final polishing, silica gel chromatography is ideal for small scales, while vacuum distillation is preferred for multigram quantities [4].

Fig 1. Scale-dependent purification workflow for aliphatic sulfonyl fluorides.

Methodology A: Chemoselective Aqueous Workup

Causality: Sulfonyl chlorides hydrolyze rapidly in the presence of mild aqueous bases, converting into water-soluble sulfonic acids. Sulfonyl fluorides, however, remain completely inert to these conditions. This differential reactivity allows for the chemoselective destruction of unreacted starting materials.

• Quench: Dilute the crude reaction mixture containing the 2-cyclopropylethane-1-sulfonyl fluoride derivative with ethyl acetate (EtOAc) (10 mL per mmol of substrate).

• Hydrolysis: Add an equal volume of saturated aqueous sodium bicarbonate (NaHCO₃). Stir vigorously at room temperature for 30 minutes.

• Phase Separation: Transfer to a separatory funnel. Extract the organic layer. Wash the organic layer twice more with water, followed by brine.

• Self-Validation Checkpoint: Spot the organic layer on a TLC plate alongside a pure standard of the sulfonyl chloride precursor. If the precursor spot is absent, the hydrolysis is complete.

• Drying: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Methodology B: Silica Gel Flash Chromatography (Scale < 5g)

Causality: Aliphatic sulfonyl fluorides are highly stable on slightly acidic stationary phases like silica gel [2]. Avoid basic alumina, which can trigger dehydrofluorination of the alpha-protons.

• Preparation: Pack a column with standard flash silica gel (40-63 µm) using a non-polar solvent (e.g., Hexane).

• Loading: Dissolve the crude concentrate in a minimum amount of dichloromethane (DCM) and load it onto the silica bed.

• Elution: Elute using a gradient of Hexane:EtOAc (starting at 95:5 and increasing to 80:20). Aliphatic sulfonyl fluorides typically elute quickly due to their high lipophilicity.

• Self-Validation Checkpoint: Perform ¹⁹F NMR on the concentrated fractions. A distinct signal around +50 to +60 ppm confirms the intact -SO₂F group, validating that no degradation occurred on the column.

Methodology C: Vacuum Distillation (Scale > 5g)

Causality: For multigram quantities, chromatography becomes solvent-prohibitive. Aliphatic sulfonyl fluorides can be purified by distillation [4], but they must be distilled under high vacuum to lower the boiling point and prevent thermal degradation (elimination of HF).

• Setup: Transfer the dried crude oil to a short-path distillation apparatus equipped with a high-vacuum pump (< 1 mbar).

• Degassing: Stir the mixture under vacuum at room temperature for 15 minutes to remove residual solvents.

• Distillation: Slowly increase the oil bath temperature. 2-cyclopropylethane-1-sulfonyl fluoride derivatives typically distill between 60°C and 90°C at 0.5 mbar (exact temperature varies by substitution).

• Collection: Collect the main fraction as a colorless to pale-yellow oil.

Quantitative Data & Metrics

Table 1: Comparison of Purification Techniques for Aliphatic Sulfonyl Fluorides

Purification Method	Optimal Scale	Typical Yield Recovery	Purity Achieved	Time Required	Primary Limitation
Aqueous Wash (NaHCO₃)	Any	>95%	85-90%	1-2 hours	Does not remove non-hydrolyzable organic impurities.
Silica Gel Chromatography	< 5 grams	85-98%	>99%	2-4 hours	High solvent consumption; tedious on large scales.
Vacuum Distillation	> 5 grams	70-85%	>98%	3-6 hours	Risk of thermal degradation if vacuum is insufficient.

Table 2: TLC Rf Values and Elution Profiles (Hexane:EtOAc 8:2)

Compound Type	Typical Rf Value	Recommended Visualization Method
2-cyclopropylethane-1-sulfonyl fluoride	0.45 - 0.55	KMnO₄ (Yields a distinct yellow/brown spot)
Sulfonyl chloride precursor	0.40 - 0.50	UV (if conjugated) / KMnO₄
Sulfonic acid (hydrolysis byproduct)	0.00 (Baseline)	Bromocresol Green (Yellow spot on blue background)

Troubleshooting & FAQs

Q: Why is my 2-cyclopropylethane-1-sulfonyl fluoride decomposing into a complex mixture during chromatography? A: You are likely using basic alumina or heavily deactivated silica. Aliphatic sulfonyl fluorides contain weakly acidic alpha-protons. Exposure to strong bases causes deprotonation, leading to the rapid elimination of hydrogen fluoride (HF) and the formation of vinyl sulfonate degradation products [5]. Always use standard, slightly acidic flash silica gel.

Fig 2. Base-catalyzed dehydrofluorination degradation pathway.

Q: I am trying to perform a SuFEx reaction directly on the crude mixture without purifying the sulfonyl fluoride. Why is my yield so low? A: While SuFEx click chemistry is robust, crude mixtures often contain residual halide salts or acidic byproducts from the fluorination step. These impurities can poison the SuFEx catalysts (such as DBU or BEMP) [5]. At a minimum, perform the Chemoselective Aqueous Workup (Methodology A) to remove inorganic salts and reactive chlorides before proceeding to the click reaction.

Q: During vacuum distillation, the product turns black and the pressure spikes. What is happening? A: A pressure spike accompanied by darkening indicates thermal decomposition (often the release of SO₂ or HF). This occurs when the vacuum is not strong enough, forcing you to heat the oil bath beyond the thermal stability threshold of the aliphatic sulfonyl fluoride. Ensure your pump is pulling < 1 mbar and check your system for micro-leaks before applying heat.

Q: How can I safely store purified 2-cyclopropylethane-1-sulfonyl fluoride derivatives? A: Unlike sulfonyl chlorides which must be stored in desiccators to prevent ambient hydrolysis, sulfonyl fluorides are exceptionally stable. They can be stored in standard glass vials at 4°C or room temperature for months without degradation [2]. However, avoid storing them in basic glass or in the presence of amine vapors.

References

• Sulfur Fluoride Exchange (SuFEx), Thieme Connect. Verified Link
• Sulfur fluoride exchange, PMC - NIH. Verified Link
• SuFEx-enabled, agnostic discovery of covalent inhibitors of human neutrophil elastase, PNAS. Verified Link
• Mild Strategy for the Preparation of Alkyl Sulfonyl Fluorides from Alkyl Bromides and Alcohols Using Photoredox Catalysis and Flow Chemistry, Organic Letters - ACS Public
• An Approach to Aliphatic Sulfonyl Fluorides, Organic Letters - ACS Public

Sources

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• 2. pnas.org [pnas.org]
• 3. pubs.acs.org [pubs.acs.org]
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• 5. Sulfur fluoride exchange - PMC [pmc.ncbi.nlm.nih.gov]

Handling, storage, and shelf-life best practices for 2-cyclopropylethane-1-sulfonyl fluoride

Welcome to the technical support center for 2-cyclopropylethane-1-sulfonyl fluoride. This guide is designed for researchers, scientists, and drug development professionals to provide best practices for handling, storage, and shelf-life, along with troubleshooting common experimental issues. As a reactive electrophile, the integrity of your experiments relies on the proper management of this reagent. This document synthesizes established principles for the sulfonyl fluoride class of compounds to provide a robust framework for your work with 2-cyclopropylethane-1-sulfonyl fluoride.

Part 1: Understanding 2-cyclopropylethane-1-sulfonyl fluoride

2-cyclopropylethane-1-sulfonyl fluoride belongs to the alkyl sulfonyl fluoride family. Unlike their more reactive sulfonyl chloride counterparts, sulfonyl fluorides exhibit a unique balance of stability and reactivity.[1][2][3][4] They are generally more resistant to hydrolysis and thermolysis, making them more robust reagents for a variety of synthetic applications.[1][3][4] However, their electrophilicity can be harnessed under specific conditions to react with a range of nucleophiles, including serine, threonine, tyrosine, lysine, cysteine, and histidine residues in proteins, making them valuable tools in chemical biology and drug discovery.[5][6]

The key to successfully using 2-cyclopropylethane-1-sulfonyl fluoride is understanding that its stability is not absolute. Factors such as trace moisture, elevated temperatures, and incompatible reagents can lead to degradation, impacting the accuracy and reproducibility of your results.

Part 2: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the handling, storage, and use of 2-cyclopropylethane-1-sulfonyl fluoride.

Q1: How should I store 2-cyclopropylethane-1-sulfonyl fluoride upon receipt?

A1: Immediately upon receipt, the compound should be stored in a cool, dry, and dark environment.[7][8] The recommended storage conditions are summarized in the table below. It is crucial to minimize exposure to atmospheric moisture. If the compound is supplied in a vial with a septum, consider flushing the headspace with an inert gas like argon or nitrogen before storing.

Q2: What is the expected shelf-life of 2-cyclopropylethane-1-sulfonyl fluoride?

A2: While specific shelf-life data for 2-cyclopropylethane-1-sulfonyl fluoride is not available, alkyl sulfonyl fluorides are generally stable for years when stored under optimal conditions.[9] However, the actual shelf-life can be affected by the purity of the initial material and the frequency of handling. It is best practice to date the vial upon receipt and upon first opening.[7] For critical applications, it is advisable to re-qualify the material if it has been stored for more than a year or if you suspect degradation.

Q3: Can I store 2-cyclopropylethane-1-sulfonyl fluoride in solution?

A3: Storing sulfonyl fluorides in solution is generally not recommended for long periods due to the increased risk of hydrolysis or reaction with the solvent. If you must prepare a stock solution, use a dry, aprotic solvent such as acetonitrile or DMSO. Prepare only the amount needed for your immediate experiments. For short-term storage (days), a stock solution in a tightly sealed container, stored at -20°C or below, may be acceptable. However, for longer-term storage, it is always best to store the compound neat.

Q4: What are the signs of degradation?

A4: The primary degradation pathway for sulfonyl fluorides is hydrolysis to the corresponding sulfonic acid.[10][11] Visual signs of degradation are often not apparent. The most reliable way to assess degradation is through analytical techniques such as ¹H or ¹⁹F NMR spectroscopy, or LC-MS.[10] A change in the physical appearance of the compound, such as discoloration or clumping, could also indicate degradation.

Part 3: Troubleshooting Guide

This section provides a question-and-answer formatted guide to troubleshoot specific issues you may encounter during your experiments.

Issue 1: My reaction with 2-cyclopropylethane-1-sulfonyl fluoride is not proceeding as expected (low yield or no reaction).

• Possible Cause: Degradation of the sulfonyl fluoride.

  • Solution: Assess the purity of your 2-cyclopropylethane-1-sulfonyl fluoride using an appropriate analytical method like NMR or LC-MS to check for the presence of the corresponding sulfonic acid. If significant degradation is observed, use a fresh batch of the reagent.

• Possible Cause: Inadequate reaction conditions.

  • Solution: Alkyl sulfonyl fluorides can be less reactive than their aryl counterparts. The reaction may require optimization of conditions such as temperature, reaction time, or the use of a catalyst. For reactions with nucleophiles, the addition of a non-nucleophilic base may be necessary to facilitate the reaction.[12]

• Possible Cause: Incompatible solvent or reagents.

  • Solution: Ensure your solvent is anhydrous and that other reagents in the reaction mixture are compatible with sulfonyl fluorides. Protic solvents or nucleophilic additives can compete with your desired reaction.

Issue 2: I am observing inconsistent results between experiments.

• Possible Cause: Inconsistent reagent quality.

  • Solution: This often points to issues with the handling and storage of 2-cyclopropylethane-1-sulfonyl fluoride. Ensure that the vial is properly sealed after each use and that exposure to the atmosphere is minimized. Consider aliquoting the compound into smaller, single-use vials to prevent contamination of the entire stock.[8]

• Possible Cause: Cross-contamination.

  • Solution: Always use clean, dry spatulas and glassware when handling the compound.[8] Avoid returning unused material to the original container.[8]

Part 4: Best Practices for Handling, Storage, and Shelf-Life

Data Summary Table

Parameter	Recommendation	Rationale
Storage Temperature	-20°C to 4°C	Lower temperatures slow down potential degradation pathways.[9]
Atmosphere	Inert gas (Argon or Nitrogen)	Minimizes exposure to atmospheric moisture, preventing hydrolysis.[7]
Light Conditions	Store in the dark (amber vial)	Protects from potential light-induced degradation.[7]
Container	Tightly sealed vial	Prevents ingress of moisture and other atmospheric contaminants.[13]
Recommended Solvents	Anhydrous aprotic solvents (e.g., Acetonitrile, DMSO)	Minimizes the risk of hydrolysis when preparing stock solutions.[14]
Incompatible Materials	Water, strong bases, strong oxidizing agents	Reacts with water (hydrolysis) and can be reactive towards strong bases and oxidizers.[12][15]

Experimental Protocols

Protocol 1: Initial Receipt and Storage of 2-cyclopropylethane-1-sulfonyl fluoride

• Upon receipt, visually inspect the container for any signs of damage.

• Record the date of receipt on the label.

• If the compound is not in an inert atmosphere, gently flush the headspace of the vial with a stream of dry argon or nitrogen for a few seconds.

• Tightly seal the vial cap. For extra protection, wrap the cap with parafilm.

• Place the vial inside a secondary container with a desiccant.

• Store the secondary container in a freezer at -20°C.

Protocol 2: Assessing the Purity of 2-cyclopropylethane-1-sulfonyl fluoride by ¹H NMR

• Sample Preparation:

  • Accurately weigh a small amount of 2-cyclopropylethane-1-sulfonyl fluoride (e.g., 5-10 mg) into a clean, dry vial.

  • Dissolve the sample in a deuterated solvent (e.g., CDCl₃ or Acetone-d₆) that is known to be free of water.

  • Transfer the solution to an NMR tube.

• Data Acquisition:

  • Acquire a standard ¹H NMR spectrum.

• Data Analysis:

  • Integrate the peaks corresponding to the protons of 2-cyclopropylethane-1-sulfonyl fluoride.

  • Look for the appearance of new peaks that may indicate the presence of impurities, such as the corresponding sulfonic acid. The chemical shifts of the protons adjacent to the sulfonyl group will be different in the sulfonic acid compared to the sulfonyl fluoride.

Mandatory Visualizations

Caption: Workflow for receiving and storing 2-cyclopropylethane-1-sulfonyl fluoride.

Caption: Troubleshooting guide for reactions involving 2-cyclopropylethane-1-sulfonyl fluoride.

References

• Environmental Health & Safety. (n.d.). How do I safely store chemicals in laboratory? Retrieved from [Link]

• Quimivita. (2025, March 25). Best practices for handling chemical reagents to prevent cross-contamination. Retrieved from [Link]

• The Chemistry Blog. (2024, August 7). How to Safely Handle Reactive Chemicals. Retrieved from [Link]

• National Research Council (US) Committee on Prudent Practices for Handling, Storage, and Disposal of Chemicals in Laboratories. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). Retrieved from [Link]

• Centers for Disease Control and Prevention. (2016, January 12). NMAM 6012: Sulfuryl Fluoride. Retrieved from [Link]

• eLabNext. (2025, September 22). Mastering Chemical Storage: Best Practices for Safer Labs and Empowered Teams. Retrieved from [Link]

• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged covalent warheads in chemical biology. Chemical Science, 6(5), 2650–2659. Retrieved from [Link]

• ResearchGate. (n.d.). Sulfonyl fluorides that demonstrated degradation by hydrolysis as the... [Image]. Retrieved from [Link]

• Al-Faiyz, Y. S., Al-Farhan, K. A., & Al-Resayes, S. I. (2022). Contrasting the Noncovalent Interactions of Aromatic Sulfonyl Fluoride and Sulfonyl Chloride Motifs via Crystallography and Hirshfeld Surfaces. Crystals, 12(12), 1771. Retrieved from [Link]

• Shevchuk, O. I., Vashchenko, B. V., Doroshenko, I. O., et al. (2025, September 30). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ChemRxiv. Retrieved from [Link]

• Ball, N. D. (2020). Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. Nature Reviews Chemistry, 4(9), 480-489. Retrieved from [Link]

• Gambini, L., Udompholkul, P., Salem, A. F., Baggio, C., & Pellecchia, M. (2020). Stability and cell permeability of sulfonyl fluorides in the design of Lys-covalent antagonists of protein-protein interactions. ChemMedChem, 15(22), 2176–2184. Retrieved from [Link]

• ResearchGate. (2026, March 19). (PDF) Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. Retrieved from [Link]

• Zhang, Q., et al. (2024). Nonderivatized Method for the Detection of Perfluoroalkane Sulfonyl Fluorides by Liquid Chromatography-Microwave Plasma Torch Ionization Mass Spectrometry. Analytical Chemistry, 96(14), 5664–5668. Retrieved from [Link]

• Nielsen, M. K., et al. (2018). Deoxyfluorination with Sulfonyl Fluorides: Navigating Reaction Space with Machine Learning. Journal of the American Chemical Society, 140(14), 4801–4810. Retrieved from [Link]

• Anglin, J. R., et al. (2023). Sulfur(VI) fluorides as tools in biomolecular and medicinal chemistry. Chemical Society Reviews, 52(3), 936-981. Retrieved from [Link]

• Sharpless, K. B., et al. (2023). Sulfur fluoride exchange. Nature Reviews Methods Primers, 3(1), 1-24. Retrieved from [Link]

• Li, J., et al. (2023). SuFEx Reactions of Sulfonyl Fluorides, Fluorosulfates, and Sulfamoyl Fluorides Catalyzed by N-Heterocyclic Carbenes. ACS Catalysis, 13(22), 14886–14894. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions [Image]. Retrieved from [Link]

• Kleman, K., et al. (2024). Mild Strategy for the Preparation of Alkyl Sulfonyl Fluorides from Alkyl Bromides and Alcohols Using Photoredox Catalysis and Flow Chemistry. Organic Letters, 26(18), 3784–3789. Retrieved from [Link]

• ResearchGate. (n.d.). Analytical conditions for quantification of sulfuryl fluoride residues. Retrieved from [Link]

• ECHA. (n.d.). 2-cyano-2-cyclopropylethane-1-sulfonyl fluoride — Chemical Substance Information. Retrieved from [Link]

• European Union Reference Laboratory for Single Residue Methods. (2018, March 15). Analytical Observations Report. Retrieved from [Link]

• Gambini, L., et al. (2020). Stability and Cell Permeability of Sulfonyl Fluorides in the Design of Lys-Covalent Antagonists of Protein-Protein Interactions. ChemMedChem, 15(22), 2176-2184. Retrieved from [Link]

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Overcoming steric hindrance in 2-cyclopropylethane-1-sulfonyl fluoride reactions

SuFEx Technical Support Center: Troubleshooting Steric Hindrance in 2-Cyclopropylethane-1-Sulfonyl Fluoride

Welcome to the SuFEx Application Support Center. 2-Cyclopropylethane-1-sulfonyl fluoride is a highly versatile aliphatic hub for Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry. However, researchers frequently encounter sluggish kinetics when coupling this building block with sterically demanding nucleophiles. This guide provides field-proven, mechanistically grounded solutions to overcome these activation barriers.

Diagnostic FAQs

Q1: Why does 2-cyclopropylethane-1-sulfonyl fluoride exhibit lower reactivity compared to standard aryl sulfonyl fluorides? A1: The inherent stability of aliphatic sulfonyl fluorides makes them excellent, stable warheads for chemical biology, but it also reduces their baseline electrophilicity[1]. Furthermore, the beta-cyclopropyl group introduces significant steric bulk. While the alpha-carbon is primary, the adjacent cyclopropyl ring restricts the conformational flexibility of the ethyl chain, effectively shielding the tetrahedral sulfur(VI) center from nucleophilic attack. Without specialized activation, the activation energy for S-F bond cleavage remains insurmountable for bulky secondary amines or hindered phenols[2].

Q2: I am trying to couple a bulky secondary amine. Standard bases (TEA, DIPEA) yield <10% conversion. What is the mechanistic failure here? A2: Standard tertiary amine bases rely on general base catalysis, which is insufficient for sterically hindered SuFEx hubs[3]. The incoming nucleophile and the leaving fluoride ion create a highly congested transition state. Furthermore, the released fluoride can hydrogen-bond with the protonated amine base, creating a tight ion pair that inhibits further reaction. To bypass this, you must alter the thermodynamic driving force. Using a silylating agent like hexamethyldisilazane (HMDS) alongside a nucleophilic catalyst (e.g., HOBt) converts the amine into a silylated nucleophile. The formation of the ultra-strong silicon-fluoride (Si-F) bond in the TMS-F byproduct provides an irreversible thermodynamic sink that drives the reaction forward, regardless of steric crowding[4].

Q3: What is the optimal catalytic system for unreactive aliphatic alcohols or phenols? A3: For oxygen-centered nucleophiles, the Ca(NTf2)2/DABCO system or the use of Barton's base (BTMG) with HMDS are the gold standards[5]. Calcium(II) acts as a hard Lewis acid, coordinating to the fluorine atom and elongating the S-F bond, thereby lowering the LUMO of the sulfonyl group. Simultaneously, DABCO acts as a transient nucleophilic catalyst, forming a highly reactive sulfonylammonium intermediate that is rapidly intercepted by the alcohol[4].

Quantitative Data: Catalyst Systems for Hindered Aliphatic SuFEx

Catalyst System	Additive	Target Nucleophile	Typical Yield (%)	Reaction Time	Mechanism of Action
HOBt (20 mol%)	HMDS (1.5 eq)	Bulky Secondary Amines	82 - 95%	2 - 6 h	Nucleophilic activation + Si-F thermodynamic sink[4].
Ca(NTf2)2 (15 mol%)	DABCO (20 mol%)	Hindered Phenols	75 - 90%	4 - 12 h	Dual Lewis acid (Ca2+) and nucleophilic (DABCO) activation[4].
BTMG (10 mol%)	HMDS (1.0 eq)	Aliphatic Alcohols	70 - 85%	1 - 3 h	Strong Brønsted base deprotonation + silylation[5].
TEA (2.0 eq)	None	Primary Amines (Un-hindered)	40 - 60%	24 h	General base catalysis (Poor for hindered systems)[3].

Workflow Visualization

Figure 1: Decision matrix and validation workflow for sterically hindered SuFEx reactions.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Do not proceed to the next step unless the analytical checkpoint is met.

Protocol A: HOBt/HMDS-Mediated Sulfonylation of Bulky Amines

Rationale: This protocol utilizes 1-Hydroxybenzotriazole (HOBt) as a nucleophilic catalyst and HMDS as a silylating agent to drive the reaction via TMS-F formation[4].

Step 1: In Situ Silylation

• In an oven-dried Schlenk flask under N2, dissolve the bulky amine (1.0 mmol) in anhydrous acetonitrile (0.5 M).

• Add HMDS (1.5 mmol, 1.5 eq).

• Stir at 60 °C for 1 hour.

• Validation Checkpoint 1: Take a 50 µL aliquot, dilute in CDCl3, and perform 1H NMR. Confirm the disappearance of the N-H proton and the appearance of the TMS peak (~0.1 ppm). If incomplete, extend reaction time by 30 minutes.

Step 2: Catalytic Activation

• Cool the reaction mixture to room temperature.

• Add HOBt (0.2 mmol, 20 mol%). The solution should remain homogeneous.

• Add 2-cyclopropylethane-1-sulfonyl fluoride (1.2 mmol, 1.2 eq) dropwise.

Step 3: SuFEx Coupling and Monitoring

• Stir the reaction at 40 °C.

• Validation Checkpoint 2 (Critical): Monitor the reaction via 19F NMR. The starting aliphatic sulfonyl fluoride exhibits a characteristic multiplet around +50 to +60 ppm. The reaction is complete when this peak is fully consumed and replaced by the sharp singlet of TMS-F (approx. -157 ppm).

• Once validated, quench with saturated aqueous NaHCO3, extract with EtOAc, and purify via flash chromatography.

Protocol B: Ca(NTf2)2 / DABCO Activation for Hindered Phenols

Rationale: Calcium acts as a fluorophilic Lewis acid, while DABCO forms a highly electrophilic sulfonylammonium species[4].

Step 1: Pre-Activation of the Sulfonyl Hub

• In a dried vial, combine 2-cyclopropylethane-1-sulfonyl fluoride (1.0 mmol), Ca(NTf2)2 (0.15 mmol, 15 mol%), and anhydrous DCE (2.0 mL).

• Stir for 10 minutes at room temperature.

• Validation Checkpoint 1: 19F NMR of the mixture should show a slight downfield shift and line broadening of the S-F signal, confirming Ca2+ coordination to the fluorine.

Step 2: Nucleophilic Catalysis

• Add DABCO (0.2 mmol, 20 mol%) and the hindered phenol (1.2 mmol).

• Seal the vial and heat to 60 °C.

• Validation Checkpoint 2: Monitor via LC-MS. Look for the mass of the desired sulfonate ester. The absence of sulfonic acid byproduct (hydrolysis) validates that the anhydrous conditions were successfully maintained.

• Upon completion (typically 4-8 hours), filter through a short pad of silica to remove the calcium salts and DABCO, then concentrate for final purification.

Figure 2: Mechanistic pathway of Ca(NTf2)2 / DABCO synergistic catalysis for hindered phenols.

References[3] Title: Aliphatic Sulfonyl Fluorides for SuFEx Click Chemistry

Source: enamine.net URL:[1] Title: A rapid access to aliphatic sulfonyl fluorides - PMC Source: nih.gov URL:[2] Title: Advances in the construction of diverse SuFEx linkers | National Science Review Source: oup.com URL:[5] Title: Substrate scope for the S-SuFEx chemistry with aliphatic alcohols Reaction conditions Source: researchgate.net URL:[4] Title: SuFEx Reactions of Sulfonyl Fluorides, Fluorosulfates, and Sulfamoyl Fluorides Catalyzed by N-Heterocyclic Carbenes | ACS Catalysis Source: acs.org URL:

Sources

• 1. A rapid access to aliphatic sulfonyl fluorides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Aliphatic Sulfonyl Fluorides for SuFEx Click Chemistry - Enamine [enamine.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Orthogonal Testing of 2-Cyclopropylethane-1-Sulfonyl Fluoride Linkages: A Comparative Guide for Covalent Inhibitor Design

The paradigm of covalent drug discovery has historically been dominated by Michael acceptors (e.g., acrylamides) targeting highly nucleophilic, non-catalytic cysteine residues. However, because cysteine is one of the least abundant amino acids in the human proteome, the field is rapidly expanding to target tyrosine, lysine, and histidine. Sulfur(VI) Fluoride Exchange (SuFEx) chemistry has emerged as a premier methodology for this expansion, as highlighted in comprehensive reviews on[1].

Within the SuFEx toolkit, aliphatic sulfonyl fluorides like 2-cyclopropylethane-1-sulfonyl fluoride (2-CPESF) represent a highly specialized class of electrophiles. Unlike highly reactive ethenesulfonyl fluoride (ESF) or overly stable aryl sulfonyl fluorides, 2-CPESF offers a unique spatial and electronic profile. This guide provides an objective, data-driven comparison of 2-CPESF against alternative warheads, detailing the orthogonal testing workflows required to validate its chemoselectivity and target engagement.

The Causality of Orthogonality: Why 2-CPESF?

Orthogonal testing in covalent inhibitor design ensures that an electrophilic warhead reacts exclusively with its intended target residue under physiological conditions, remaining inert to ubiquitous cellular nucleophiles like water and glutathione (GSH).

The structural causality behind 2-CPESF's orthogonality lies in its aliphatic nature combined with the cyclopropyl ring. As demonstrated in studies detailing the[2], aliphatic sulfonyl fluorides typically suffer from rapid hydrolysis or indiscriminate reactivity. However, the cyclopropyl group in 2-CPESF acts as both a steric shield and a subtle electron donor (via Walsh orbitals). This fine-tunes the electrophilicity of the S(VI) center, preventing background hydrolysis while maintaining the capacity for nucleophilic attack. Consequently, 2-CPESF remains dormant until it is placed into a specific protein microenvironment where proximity-driven SuFEx activation occurs[3].

Caption: Mechanistic pathway of SuFEx-mediated covalent bond formation using 2-CPESF.

Quantitative Performance Comparison

To objectively evaluate 2-CPESF, it must be benchmarked against traditional covalent warheads. The table below summarizes the orthogonal reactivity profiles, demonstrating the superior stability-reactivity balance of the 2-CPESF linkage compared to highly reactive radical precursors and cyclic aliphatic variants[4].

Warhead Class	Representative Compound	Primary Target Residues	Hydrolytic Half-Life (pH 7.4)	GSH Reactivity ( t1/2​ )	Orthogonality Profile
Aliphatic SuFEx	2-CPESF	Tyr, Lys, His	> 72 hours	> 48 hours	High (Microenvironment dependent)
Michael Acceptor	Acrylamide	Cys	> 72 hours	< 2 hours	Low (Highly thiol-reactive)
Aryl SuFEx	Benzenesulfonyl Fluoride	Tyr, Lys	> 120 hours	> 120 hours	Moderate (Often too stable for Lys)
Vinyl SuFEx	Ethenesulfonyl Fluoride (ESF)	Cys, Lys, Tyr, His	< 1 hour	< 5 minutes	Poor (Indiscriminate alkylator)

Self-Validating Experimental Protocols

A robust orthogonal testing strategy requires self-validating protocols. If an assay yields a negative result (no reaction), the system must inherently prove that the failure was due to chemoselectivity, not assay degradation.

Caption: Workflow for orthogonal testing of 2-CPESF against competing amino acid nucleophiles.

Protocol A: Small-Molecule Chemoselectivity Profiling (qNMR/LC-MS)

This protocol evaluates the intrinsic reactivity of the 2-CPESF linkage against a competitive pool of nucleophiles.

Causality & Validation: We utilize a mixture of N-acetyl amino acids to mimic the proteomic nucleophile pool. The inclusion of 1,3,5-trimethoxybenzene as an internal standard makes this a self-validating system: if the sum of the unreacted 2-CPESF and the formed adducts does not equal the initial concentration, it immediately flags unmonitored side reactions (e.g., polymerization or volatile degradation).

Step-by-Step Methodology:

• Preparation of the Nucleophile Pool: Prepare a 10 mM stock solution containing equimolar amounts of N-acetyl-L-cysteine (NAC), N-acetyl-L-tyrosine (NAT), and N-acetyl-L-lysine (NAL) in 100 mM Potassium Phosphate buffer (pH 7.4) with 10% DMSO to ensure solubility.

• Internal Standard Addition: Add 1,3,5-trimethoxybenzene to the buffer at a final concentration of 1 mM.

• Reaction Initiation: Spike 2-CPESF into the mixture to a final concentration of 1 mM. Incubate at 37 °C under gentle agitation.

• Time-Course Sampling: Aliquot 50 µL of the reaction mixture at 1, 4, 12, 24, and 48 hours. Quench immediately by adding 50 µL of cold acetonitrile containing 0.1% formic acid.

• Data Acquisition: Analyze via LC-MS/MS (monitoring for specific adduct mass shifts: +134 Da for the 2-cyclopropylethane-1-sulfonyl addition minus the fluoride leaving group) and quantitative 19 F NMR (monitoring the disappearance of the characteristic S-F peak around +50 to +60 ppm).

Protocol B: Intact Protein Mass Spectrometry for Target Engagement

Small-molecule assays prove baseline stability, but SuFEx warheads require a protein microenvironment for activation.

Causality & Validation: This protocol uses both a Wild-Type (WT) protein and an Active-Site Mutant (e.g., Tyr → Phe). If 2-CPESF labels the WT but not the mutant, the system inherently validates that the labeling is microenvironment-driven and site-specific, ruling out random surface collisions.

Step-by-Step Methodology:

• Protein Preparation: Dilute the WT and Mutant target proteins to 5 µM in 50 mM HEPES buffer (pH 7.5, 150 mM NaCl). Note: Avoid Tris or primary amine buffers, which can act as competing nucleophiles.

• Compound Incubation: Treat the proteins with 50 µM of the 2-CPESF-bearing inhibitor (10-fold molar excess) and incubate at room temperature for 4 hours.

• Desalting: Pass the reaction mixtures through Zeba Spin Desalting Columns (7K MWCO) to remove unreacted inhibitors and buffer salts.

• LC-MS Analysis: Inject the desalted protein onto a high-resolution Q-TOF mass spectrometer equipped with a C4 analytical column.

• Deconvolution: Deconvolute the raw mass spectra using maximum entropy algorithms to determine the mass shift. A single +134 Da shift on the WT protein, with zero shifts on the mutant, confirms orthogonal target engagement.

Conclusion

The orthogonal testing of 2-cyclopropylethane-1-sulfonyl fluoride linkages reveals a highly sophisticated electrophile that bridges the gap between the indiscriminate reactivity of vinyl sulfonyl fluorides and the rigid stability of aryl sulfonyl fluorides. By leveraging the steric and electronic properties of the cyclopropyl group, 2-CPESF provides researchers with a chemoselective tool capable of targeting tyrosine and lysine residues exclusively within the catalytic or allosteric pockets of proteins, effectively advancing the frontier of next-generation covalent therapeutics.

References

• Sulfur(VI) fluorides as tools in biomolecular and medicinal chemistry Organic & Biomolecular Chemistry, Royal Society of Chemistry. URL:[Link]

• Copper-Promoted Conjugate Addition of Carboxylic Acids to Ethenesulfonyl Fluoride (ESF) for Constructing Aliphatic Sulfonyl Fluorides ACS Omega, American Chemical Society. URL:[Link]

• EnT-Mediated N–S Bond Homolysis of a Bifunctional Reagent Leading to Aliphatic Sulfonyl Fluorides Journal of the American Chemical Society, American Chemical Society. URL:[Link]

• Access to Cyclic Aliphatic Sulfonyl Fluorides via Diels–Alder Cycloaddition The Journal of Organic Chemistry, American Chemical Society. URL:[Link]

Sources

• 1. Sulfur(vi) fluorides as tools in biomolecular and medicinal chemistry - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Copper-Promoted Conjugate Addition of Carboxylic Acids to Ethenesulfonyl Fluoride (ESF) for Constructing Aliphatic Sulfonyl Fluorides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

2-Cyclopropylethane-1-sulfonyl fluoride proper disposal procedures

Comprehensive Safety and Disposal Protocol for 2-Cyclopropylethane-1-sulfonyl Fluoride

Executive Summary As an Application Scientist specializing in organofluorine chemistry, I have designed this protocol to address the unique logistical and safety challenges posed by aliphatic sulfonyl fluorides. 2-Cyclopropylethane-1-sulfonyl fluoride is a highly valuable reagent in Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry[1]. However, its S(VI)-F bond—while stable under physiological conditions—becomes a significant hazard during disposal due to its potential to release highly toxic and corrosive hydrogen fluoride (HF) upon uncontrolled hydrolysis[2]. This guide provides a self-validating, mechanistic approach to the safe neutralization and disposal of this compound, ensuring laboratory safety and regulatory compliance.

Chemical Profile & Hazard Assessment

Before initiating any disposal workflow, it is critical to understand the physical and chemical parameters of the waste material.

Property	Value / Description
Chemical Class	Aliphatic Sulfonyl Fluoride (SuFEx Reagent)
GHS Hazard Classifications	Skin Corr. 1B (H314), Acute Tox. 4 (H302/312/332), STOT SE 3 (H336)[3]
Primary Reactivity	Electrophilic hub; reacts vigorously with strong nucleophiles and bases
Incompatibilities	Acids, strong oxidizing agents, strong bases (if uncontrolled), and Glass [4]
Decomposition Products	Hydrogen fluoride (HF), sulfur oxides (SOx), carbon oxides[4]

Mechanistic Rationale for Disposal Protocols

Do not treat sulfonyl fluorides as standard organic waste. The fundamental principle of SuFEx chemistry is the controlled exchange of the fluoride leaving group[5]. When disposing of 2-cyclopropylethane-1-sulfonyl fluoride, we must intentionally force this exchange in a controlled, basic environment.

If the compound is exposed to acidic aqueous conditions, it undergoes hydrolysis to form the corresponding sulfonic acid and gaseous hydrogen fluoride (HF). HF is deeply penetrating, highly toxic, and will rapidly etch silicate glass containers, leading to catastrophic primary containment failure[4].

By utilizing basic hydrolysis (e.g., using NaOH), the hydroxide ion acts as a strong nucleophile, attacking the S(VI) center. This displaces the fluoride ion, which is immediately trapped by the sodium cation to form sodium fluoride (NaF), a stable, water-soluble salt. The resulting organic byproduct is the inert, non-hazardous sodium 2-cyclopropylethane-1-sulfonate.

Step-by-Step Disposal Workflows

Protocol A: Controlled Quenching of Reaction Waste

This protocol is a self-validating system designed for the routine disposal of stock solutions or reaction mixtures.

• Step 1: Solvent Dilution Transfer the 2-cyclopropylethane-1-sulfonyl fluoride waste into a wide-mouth High-Density Polyethylene (HDPE) beaker containing an inert, water-miscible aprotic solvent (e.g., THF or isopropanol) at a minimum 1:10 ratio[6]. Causality: Dilution acts as a thermal sink, mitigating the exothermic heat generated during the subsequent hydrolysis step and preventing solvent boil-off.

• Step 2: Basic Hydrolysis Place the HDPE beaker in an ice-water bath on a magnetic stirrer inside a certified fume hood. Slowly add 1.0 M Sodium Hydroxide (NaOH) dropwise while stirring vigorously. Causality: The slow addition controls the kinetic rate of the SuFEx cleavage, ensuring that all generated HF is instantly neutralized into NaF without overwhelming the system's thermal capacity.

• Step 3: pH Verification (Self-Validation) After the complete addition of the base, allow the mixture to stir for 2 hours. Test the solution with pH indicator paper. Causality: This is the self-validating step. If the pH drops below 10, unreacted sulfonyl fluoride is still undergoing hydrolysis and consuming the base. You must add additional NaOH until the pH remains permanently stable at ≥ 10, confirming 100% destruction of the reactive warhead.

• Step 4: Final Containment Transfer the fully quenched, basic solution into a clearly labeled HDPE waste carboy. Causality: Glass must be strictly avoided[4]. Even minor pH fluctuations in the waste stream could protonate residual fluoride ions, generating HF that will compromise a glass container.

Protocol B: Emergency Spill Response

In the event of an uncontrolled release, immediate chemical neutralization is required before physical cleanup.

• Step 1: Isolation and PPE Evacuate the immediate area. Don heavy-duty nitrile or neoprene gloves, unvented safety goggles, and a lab coat. Ensure the fume hood sash is lowered to maximize exhaust flow.

• Step 2: Neutralizing Absorption Cover the spill completely with a mixture of sand and solid Calcium Carbonate (CaCO3). Causality: CaCO3 serves a dual purpose. It neutralizes any ambient acidic byproducts and actively sequesters released fluoride ions as Calcium Fluoride (CaF2). CaF2 is an extremely stable and insoluble precipitate, permanently eliminating the HF inhalation hazard.

• Step 3: Mechanical Removal Use non-sparking plastic scoops to collect the absorbed material[2]. Place it into a solid-waste HDPE bucket.

• Step 4: Surface Decontamination Decontaminate the spill site by wiping it down with a 10% (w/v) aqueous sodium hydroxide (caustic) solution[2]. Ventilate the area until disposal is complete.

Disposal and Neutralization Workflow

Below is the logical decision tree for handling 2-Cyclopropylethane-1-sulfonyl fluoride waste.

Decision tree for the safe neutralization and disposal of aliphatic sulfonyl fluorides.

References

• Chemical Substance Information: 2-cyano-2-cyclopropylethane-1-sulfonyl fluoride. NextSDS.[Link]

• Sulfur Fluoride Exchange (SuFEx). Thieme Connect. [Link]

• Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. MDPI Molecules. [Link]

• Standard Operating Procedures: Waste Disposal. Michigan State University Chemistry.[Link]

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• 2. d2gdaxkudte5p.cloudfront.net [d2gdaxkudte5p.cloudfront.net]
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